(r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

• CAS: 213990-65-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Characterization, and Application of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

This document provides a comprehensive technical overview of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, a chiral amino alcohol of significant interest in modern pharmaceutical development. As a key chiral building block, its structural features, stereocontrolled synthesis, and detailed analytical characterization are critical for its effective use in the synthesis of complex, enantiomerically pure active pharmaceutical ingredients (APIs). This guide is intended for researchers and professionals in drug discovery and process development, offering insights into the molecule's properties, synthesis, and analytical validation.

Molecular Structure and Physicochemical Properties

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a vicinal amino alcohol featuring a stereogenic center at the C2 position. The molecule's functionality is defined by three key components: a primary amine, a primary alcohol, and an ortho-substituted methoxyphenyl ring. The spatial arrangement of these groups, dictated by the (R)-configuration, is fundamental to its utility in asymmetric synthesis. The presence of both a hydrogen-bond donor (amine and alcohol) and acceptor (methoxy and alcohol oxygens), along with an aromatic ring, imparts a specific polarity and set of intermolecular interaction capabilities crucial for its role in chiral recognition and as a precursor to biologically active molecules.

Caption: Figure 1: Chemical Structure of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source
IUPAC Name	(2R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol	N/A
Synonym	(R)-2-amino-2-(2-methoxyphenyl)ethanol	[1]
CAS Number	1311318-42-9 (for hydrochloride salt)	[1]
Molecular Formula	C₉H₁₃NO₂	[1]
Molecular Weight	167.21 g/mol	N/A

Synthesis and Enantiomeric Control

The synthesis of enantiomerically pure compounds is a cornerstone of pharmaceutical manufacturing, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.[2] For (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, obtaining the desired (R)-enantiomer with high enantiomeric excess (ee) is paramount. The most direct and efficient strategies involve asymmetric synthesis, which creates the chiral center in a controlled manner.

Core Strategy: Asymmetric Reduction of a Prochiral Ketone

A robust and widely adopted method for producing chiral 1,2-amino alcohols is the asymmetric reduction of the corresponding α-amino ketone.[3] This approach is often catalyzed by chiral oxazaborolidine reagents, such as the Corey-Bakshi-Shibata (CBS) catalyst, which provides high yields and excellent enantioselectivity. The causality behind this choice lies in the predictable stereochemical outcome, where the catalyst forms a transient complex with the borane reducing agent and the ketone, directing the hydride delivery to one face of the carbonyl group.

Caption: Figure 2: Proposed Synthetic Workflow for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Self-Validating Experimental Protocol: Asymmetric Reduction

This protocol describes a representative method for the enantioselective synthesis of the title compound. Each step is designed for high fidelity and includes rationale for the chosen conditions.

• Preparation of the α-Amino Ketone Precursor:

  • Synthesize 2-Amino-1-(2-methoxyphenyl)ethanone hydrochloride from 2-methoxyacetophenone via established methods, such as α-bromination followed by a suitable amination procedure (e.g., Delepine reaction or azide displacement followed by reduction).[4] The precursor must be fully characterized to ensure purity before the asymmetric step.

• Asymmetric Reduction:

  • System Setup: Under an inert atmosphere (Argon or Nitrogen), charge a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel with a solution of (R)-CBS catalyst (5-10 mol%) in anhydrous tetrahydrofuran (THF). The choice of THF is critical as it is an aprotic solvent that effectively coordinates with borane.

  • Borane Addition: Cool the catalyst solution to 0°C. Slowly add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (1.0-1.5 equivalents) dropwise, maintaining the internal temperature below 5°C. This forms the active chiral reducing agent complex. The slow addition is a self-validating control to prevent exothermic runaway reactions.

  • Substrate Addition: Dissolve the 2-Amino-1-(2-methoxyphenyl)ethanone precursor (1.0 equivalent, free base form) in anhydrous THF. Add this solution dropwise to the pre-formed catalyst-borane complex over 30-60 minutes at 0°C. The slow, controlled addition ensures that each molecule of the ketone encounters the chiral reagent under optimal conditions for stereoselectivity.

  • Reaction Monitoring: Stir the reaction mixture at 0-5°C. Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC until the starting material is consumed (typically 1-4 hours). This provides an in-process check for reaction completion.

  • Workup and Quenching: Once complete, cautiously quench the reaction by the slow, dropwise addition of methanol at 0°C to decompose excess borane. This is followed by the addition of 1M HCl to protonate the amino alcohol and break the borane complexes.

  • Isolation and Purification: Adjust the pH of the aqueous layer to basic (pH > 10) with NaOH to deprotonate the amine and precipitate the product. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the enantiomerically pure amino alcohol.

Alternative Strategy: Chiral Resolution

An alternative, though often less efficient, method is the resolution of the racemic amino alcohol.[] This can be achieved by forming diastereomeric salts with a chiral resolving agent, such as tartaric acid or mandelic acid. The differing solubilities of the diastereomeric salts allow for their separation by fractional crystallization.[][6] While effective, this method's maximum theoretical yield is 50% for the desired enantiomer without a racemization step for the unwanted enantiomer.

Comprehensive Spectroscopic Characterization

Unambiguous structural confirmation and purity assessment require a multi-technique spectroscopic approach. The following sections detail the predicted spectral data for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, based on established principles and data from analogous structures.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Predictions are based on computational models and data from similar structures.[7][8][9]

Table 2: Predicted ¹H and ¹³C NMR Data (in CDCl₃)

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment	¹³C NMR	Predicted δ (ppm)
Aromatic	~7.20-7.30	m	1H (Ar-H)	Aromatic	~156.5
Aromatic	~6.85-7.00	m	3H (Ar-H)	Aromatic	~128.5
Methine	~4.20	dd	1H (CH-N)	Aromatic	~127.0
Methoxy	~3.85	s	3H (OCH₃)	Aromatic	~121.0
Methylene	~3.60-3.75	m	2H (CH₂-O)	Aromatic	~110.5
Amine/Alcohol	variable	br s	3H (NH₂, OH)	Methine	~55.0
Methoxy	~55.3
Methylene	~67.0

• ¹H NMR Interpretation: The aromatic region (δ 6.85-7.30) will show complex multiplets for the four protons on the ortho-substituted ring. The methine proton (CH-N) is expected to appear as a doublet of doublets around δ 4.20, coupled to the two diastereotopic protons of the adjacent methylene group. The methoxy group (OCH₃) will be a sharp singlet at approximately δ 3.85. The methylene protons (CH₂-O) will likely appear as a multiplet due to coupling with the chiral center's methine proton. The amine (NH₂) and alcohol (OH) protons are exchangeable and will appear as broad singlets; their chemical shift is highly dependent on concentration and solvent.

• ¹³C NMR Interpretation: The spectrum will show six distinct signals in the aromatic region, with the carbon attached to the methoxy group (C-O) being the most downfield (~156.5 ppm). The methine carbon of the chiral center (CH-N) is expected around δ 55.0 ppm, while the methylene carbon (CH₂-O) will be further downfield (~67.0 ppm) due to the deshielding effect of the oxygen atom. The methoxy carbon will appear around δ 55.3 ppm.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups within the molecule. The spectrum of an amino alcohol is characterized by distinct stretching and bending vibrations.[10][11]

Table 3: Characteristic IR Absorption Bands

Frequency Range (cm⁻¹)	Vibration Type	Functional Group
3400 - 3200 (broad)	O-H stretch, N-H stretch	Alcohol, Amine
3100 - 3000	C-H stretch (sp²)	Aromatic C-H
2960 - 2850	C-H stretch (sp³)	Aliphatic C-H
~1600, ~1480	C=C stretch	Aromatic Ring
~1240	C-O stretch	Aryl Ether
~1050	C-O stretch	Primary Alcohol

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of the molecule, which aids in structural confirmation. Using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecular ion [M+H]⁺ would be expected at m/z = 168.1.

The primary fragmentation pathways for amino alcohols upon electron impact or collision-induced dissociation are α-cleavage and dehydration.[12][13]

Caption: Figure 3: Predicted Major Fragmentation Pathways in Mass Spectrometry.

• α-Cleavage: The most favorable α-cleavage occurs adjacent to the nitrogen atom, leading to the loss of the hydroxymethyl radical (•CH₂OH) and formation of a stable, resonance-stabilized iminium ion. This would result in a major fragment. Another α-cleavage can occur between the chiral carbon and the phenyl ring.

• Dehydration: Loss of a water molecule (18 Da) from the molecular ion is a common fragmentation pathway for alcohols, leading to a fragment ion at m/z = 150.1.[13]

Applications in Drug Discovery and Development

Chiral 1,2-amino alcohols are classified as "privileged structures" in medicinal chemistry. This designation arises from their frequent appearance in a wide array of biologically active compounds and their ability to interact with multiple biological targets. (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol serves as a valuable synthon for introducing this key pharmacophore into more complex molecules.

The strategic importance of this building block is rooted in several factors:

• Stereochemical Control: As a single enantiomer, it allows for the construction of stereochemically defined APIs, which is critical for target specificity and reducing off-target effects.[14][15]

• Structural Motif: The 2-amino-1-phenylethanol framework is present in numerous drugs, particularly those targeting adrenergic receptors and other central nervous system pathways.[16][17]

• Synthetic Versatility: The primary amine and alcohol functionalities can be selectively modified to build more complex structures, serving as handles for introducing diversity into a drug candidate library.

Conclusion

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a well-defined chiral building block whose value is derived from its specific stereochemistry and versatile functional groups. A thorough understanding of its synthesis, particularly through asymmetric methods, and its comprehensive characterization using modern spectroscopic techniques are essential for its successful application in pharmaceutical research and development. This guide provides the foundational knowledge and practical protocols necessary for scientists to confidently utilize this important chemical entity in their pursuit of novel therapeutics.

References

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An In-depth Technical Guide to (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol: A Chiral Building Block in Pharmaceutical Science

This guide provides a comprehensive technical overview of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, a chiral amino alcohol of significant interest to researchers, scientists, and professionals in drug development. This document delves into the compound's identifiers, structural characteristics, synthetic considerations, and its applications as a valuable chiral building block in the synthesis of complex molecular architectures.

Core Identifiers and Physicochemical Properties

Table 1: Key Identifiers for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol Hydrochloride

Identifier	Value	Source
CAS Number	213990-65-9	[1][2]
Molecular Formula	C₉H₁₄ClNO₂	[1][3]
Molecular Weight	203.67 g/mol	[4]
IUPAC Name	(2R)-2-amino-2-(2-methoxyphenyl)ethan-1-ol;hydrochloride	[1][3]
Synonyms	(R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride, (2R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride	[1][3]
Canonical SMILES	COC1=CC=CC=C1N.Cl	[2]
InChI Key	QOAVNXAFMBMWPP-QRPNPIFTSA-N	[2]

It is important to note that the racemate, 2-Amino-2-(2-methoxyphenyl)ethan-1-ol, has the CAS number 108343-90-4[1][5]. Positional isomers, such as the 4-methoxy substituted analogue, also possess distinct identifiers.

The Significance of Chiral 1,2-Amino Alcohols in Drug Discovery

The 1,2-amino alcohol motif is a privileged structural scaffold found in a vast array of biologically active molecules and pharmaceuticals. The stereochemistry of these compounds is often critical for their pharmacological activity, with one enantiomer typically exhibiting the desired therapeutic effect while the other may be inactive or even elicit undesirable side effects. Consequently, the asymmetric synthesis of enantiomerically pure 1,2-amino alcohols is a cornerstone of modern medicinal chemistry.

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, as a chiral building block, provides a synthetically accessible source of a specific stereoisomer. This allows for the targeted synthesis of complex molecules with defined three-dimensional structures, a crucial aspect in the design of potent and selective drugs.

Strategies for the Synthesis of Enantiopure (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

The synthesis of enantiomerically pure β-amino alcohols like the title compound can be approached through several strategic pathways. The choice of method often depends on factors such as the availability of starting materials, desired scale, and the required enantiomeric purity.

Asymmetric Synthesis

Asymmetric synthesis aims to create the desired stereocenter from a prochiral precursor. This can be achieved through the use of chiral catalysts, reagents, or auxiliaries.

• Catalytic Asymmetric Reduction of α-Amino Ketones: A common and effective method involves the stereoselective reduction of a corresponding α-amino ketone precursor. Chiral catalysts, often based on transition metals like ruthenium or rhodium complexed with chiral ligands, can facilitate the hydrogenation of the ketone to the desired alcohol with high enantioselectivity.

Caption: Chiral resolution via diastereomeric salt formation.

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is a powerful analytical and preparative technique for separating enantiomers. It utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times and thus, separation. Polysaccharide-based CSPs are often effective for the separation of amino alcohols.

Spectroscopic Characterization (Predicted)

While specific experimental spectra for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol are not widely published, its spectral characteristics can be predicted based on its structure and data from analogous compounds.

Table 2: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Predicted δ (ppm)	Multiplicity
Aromatic (C₆H₄)	6.8 - 7.4	m
Methine (CH-N)	~4.0 - 4.2	dd
Methylene (CH₂-O)	~3.5 - 3.8	m
Methoxy (O-CH₃)	~3.8	s
Amine (NH₂)	broad	s
Hydroxyl (OH)	broad	s

Table 3: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted δ (ppm)
Aromatic (C₆H₄)	110 - 158
Methine (C-N)	~55 - 60
Methylene (C-O)	~65 - 70
Methoxy (O-CH₃)	~55

Mass Spectrometry (Predicted): Electron Ionization (EI) mass spectrometry would likely show a molecular ion peak (M⁺) at m/z 181, with characteristic fragmentation patterns including the loss of a hydroxymethyl group (-CH₂OH) and cleavage adjacent to the amino group.

Applications in Pharmaceutical Synthesis

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a valuable chiral building block for the synthesis of various pharmaceutical targets. Its bifunctional nature (amine and alcohol) allows for its incorporation into diverse molecular scaffolds.

One key application lies in its use as a precursor for more complex chiral ligands or as a fragment in the total synthesis of natural products and their analogues. The ortho-methoxy group can influence the conformation of the molecule and its binding to biological targets through steric and electronic effects.

For instance, related amino alcohols are used in the preparation of catalysts for asymmetric synthesis or as key intermediates in the synthesis of drugs targeting the central nervous system.

Experimental Protocols (General Procedures)

The following are generalized protocols that can be adapted for the synthesis and analysis of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Protocol: Chiral Resolution by Diastereomeric Salt Formation

Objective: To separate a racemic mixture of 2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Materials:

• Racemic 2-Amino-2-(2-methoxyphenyl)ethan-1-ol

• (+)-Tartaric acid (or another suitable chiral resolving agent)

• Methanol

• Sodium hydroxide solution (1 M)

• Dichloromethane

• Anhydrous sodium sulfate

• Filter paper and funnel

• Crystallization dish

• Rotary evaporator

Procedure:

• Dissolve 1.0 equivalent of racemic 2-Amino-2-(2-methoxyphenyl)ethan-1-ol in a minimal amount of warm methanol.

• In a separate flask, dissolve 0.5 equivalents of (+)-tartaric acid in warm methanol.

• Slowly add the tartaric acid solution to the amino alcohol solution with stirring.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization of the diastereomeric salt.

• Collect the crystals by vacuum filtration and wash with a small amount of cold methanol.

• The enantiomeric excess of the crystalline salt can be determined by chiral HPLC analysis of the free base after a small sample is basified.

• Recrystallize the salt from methanol until a constant enantiomeric excess is achieved.

• To recover the free amino alcohol, dissolve the diastereomeric salt in water and add 1 M sodium hydroxide solution until the pH is >10.

• Extract the aqueous solution with dichloromethane (3 x volumes).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Protocol: Chiral HPLC Analysis

Objective: To determine the enantiomeric purity of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Instrumentation and Columns:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column such as Chiralpak® AD-H or Chiralcel® OD-H).

Mobile Phase (Isocratic):

• A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with a small amount of an amine modifier (e.g., 0.1% diethylamine) to improve peak shape. The optimal ratio should be determined experimentally.

Procedure:

• Prepare a standard solution of the racemic compound and a sample solution of the enantiomerically enriched product in the mobile phase.

• Set the flow rate (e.g., 1.0 mL/min) and the UV detection wavelength (e.g., 254 nm).

• Inject the racemic standard to determine the retention times of both enantiomers and the resolution factor.

• Inject the sample of the enriched enantiomer to determine the peak areas of both enantiomers.

• Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area_R - Area_S) / (Area_R + Area_S) ] x 100.

Caption: Workflow for chiral HPLC analysis.

Conclusion

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol stands as a crucial chiral synthon for the development of novel therapeutics. Its defined stereochemistry and versatile functional groups make it an attractive starting point for the synthesis of complex, biologically active molecules. While the definitive identification of the free base CAS number proves challenging, the well-documented hydrochloride salt provides a reliable entry point for researchers. The synthetic strategies and analytical methodologies outlined in this guide offer a robust framework for the preparation and characterization of this and related chiral amino alcohols, empowering further advancements in medicinal chemistry and drug discovery.

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Technical Whitepaper: Physicochemical Profiling of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

This technical guide details the physicochemical profile, solubility behavior, and experimental characterization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol , a critical chiral building block in pharmaceutical synthesis.

Executive Summary

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (also known as (R)-2-methoxyphenylglycinol) is a high-value chiral amino alcohol used primarily as a scaffold in the synthesis of enantiopure pharmaceuticals. Its structure features a primary amine and a primary alcohol adjacent to a chiral center substituted with an ortho-methoxyphenyl group. This steric and electronic configuration makes it an ideal auxiliary for asymmetric synthesis and a precursor for adrenergic receptor modulators.

This guide provides a comprehensive analysis of its physical properties, solubility characteristics, and handling protocols, focusing on the commercially dominant hydrochloride salt form while addressing the free base where relevant.

Chemical Identity & Stereochemistry

The compound exists as a free base (often an oil or low-melting solid) and a stable hydrochloride salt (crystalline solid). The (R)-enantiomer is the pharmacologically relevant isomer for many applications.

Property	Data
Chemical Name	(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol
Common Name	(R)-2-Methoxy-phenylglycinol
CAS Number (HCl Salt)	1311318-42-9
CAS Number (Free Base)	Not widely indexed; often synthesized in situ
Molecular Formula	C₉H₁₃NO₂ (Base) / C₉H₁₄ClNO₂ (HCl Salt)
Molecular Weight	167.21 g/mol (Base) / 203.67 g/mol (HCl Salt)
Chiral Center	C2 (R-configuration)
SMILES	COc1ccccc1CO

Stereochemical Configuration

The (R)-configuration is defined by the spatial arrangement of the amine (-NH₂), hydroxymethyl (-CH₂OH), and o-methoxyphenyl groups around the chiral carbon.

• Cahn-Ingold-Prelog (CIP) Priority: –NH₂ (1) > –CH₂OH (2) > –Aryl (3) > –H (4).

• Optical Rotation: Typically levorotatory (-) in alcoholic solvents for phenylglycinol derivatives, though specific rotation is solvent-dependent.

Physicochemical Properties Matrix

The following data consolidates experimental observations and high-confidence predictive models for the compound class.

Property	Value / Characteristic	Context
Physical State	Solid (HCl Salt) / Viscous Oil or Solid (Free Base)	Salt is the stable storage form.
Melting Point	140–160 °C (Typical for HCl salts of this class)	Base has a significantly lower MP.
pKa (Amine)	9.4 ± 0.2 (Predicted)	Protonated at physiological pH.
pKa (Alcohol)	~15.5	Negligible ionization in aqueous media.
LogP (Octanol/Water)	0.8 – 1.1 (Base)	Moderately lipophilic.
Hygroscopicity	High (HCl Salt)	Requires desiccant storage.

Solubility Profile

Understanding the solubility landscape is critical for process optimization (extraction/crystallization). The compound exhibits pH-dependent solubility typical of amphiphilic amines.

Solvent Compatibility Table

Solvent	Solubility (HCl Salt)	Solubility (Free Base)	Process Application
Water	High (>100 mg/mL)	Low to Moderate	Aqueous workup phase.
Methanol/Ethanol	High	High	Recrystallization / Reaction solvent.
Dichloromethane (DCM)	Low	High	Extraction of free base.
Ethyl Acetate	Very Low	Moderate	Anti-solvent for salt purification.
Hexane/Heptane	Insoluble	Low	Washing impurities.

pH-Dependent Solubility Logic

• pH < 8: The amine is protonated (

  ). The species is highly water-soluble and partitions into the aqueous phase.

• pH > 10: The amine is deprotonated (

  ). The free base predominates, significantly increasing solubility in organic solvents (DCM, MTBE) and decreasing aqueous solubility.

Figure 1: pH-dependent phase partitioning logic for isolation and purification.

Synthesis & Manufacturing Workflow

The synthesis typically proceeds via the reduction of the corresponding amino acid derivative. The preservation of chirality is the critical quality attribute (CQA).

Primary Route: Reduction of (R)-2-methoxyphenylglycine.

• Starting Material: (R)-2-amino-2-(2-methoxyphenyl)acetic acid.

• Activation: Conversion to methyl ester or mixed anhydride.

• Reduction: Treatment with Lithium Aluminum Hydride (LAH) or Sodium Borohydride (

  ) in THF.

• Salt Formation: Precipitaton with anhydrous HCl in dioxane/ether.

Figure 2: Synthetic pathway from amino acid precursor to stable hydrochloride salt.

Experimental Protocols

Protocol A: Determination of Aqueous Solubility (Shake-Flask Method)

Validates the solubility limit for formulation or process streams.

• Preparation: Weigh approximately 50 mg of the (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol HCl salt into a 4 mL glass vial.

• Solvent Addition: Add 250 µL of degassed, deionized water (pH 7.0).

• Equilibration: Cap the vial and agitate (shaker or magnetic stir bar) at 25°C for 24 hours.

• Observation:

  • If fully dissolved, solubility is >200 mg/mL.

  • If solid remains, centrifuge at 10,000 rpm for 5 minutes.

• Quantification: Filter the supernatant (0.22 µm PTFE). Dilute 10µL of filtrate into 990µL mobile phase and analyze via HPLC-UV (254 nm) against a standard curve.

Protocol B: Chiral Purity Analysis (HPLC)

Ensures the enantiomeric excess (ee%) of the (R)-isomer.

• Column: Daicel Chiralcel OD-H or AD-H (4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 220 nm or 254 nm.

• Sample Prep: Dissolve 1 mg free base in 1 mL Isopropanol. (If using HCl salt, neutralize with 1 eq.[1] triethylamine before injection).

• Expected Result: The (R)-enantiomer typically elutes distinct from the (S)-enantiomer. Integration of area counts yields %ee.

Handling, Stability & Safety

Safety Profile (GHS Classification)

• Signal Word: DANGER

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage (Corrosive).[2][3][4]

  • H302: Harmful if swallowed.[2]

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle in a fume hood.

Stability & Storage[10]

• Hygroscopicity: The HCl salt is hygroscopic. Store in a tightly sealed container with desiccant.

• Thermal Stability: Stable up to ~100°C. Avoid prolonged exposure to temperatures >40°C during drying to prevent discoloration.

• Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless derivatization is intended).

References

• Sigma-Aldrich. Safety Data Sheet: Methoxyphenamine hydrochloride (Structural Analog Safety Data). Retrieved from .

• PubChem. Compound Summary: 2-Amino-2-(2-methoxyphenyl)ethanol derivatives. National Library of Medicine. Retrieved from .

• ChemicalBook. 2-Amino-2-(2-methoxyphenyl)ethanol HCl Product Entry. Retrieved from .

• MySkinRecipes. (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride Product Specification. Retrieved from .

• European Chemicals Agency (ECHA). Registration Dossier: Amino Alcohol Derivatives. Retrieved from .

Sources

• 1. scihorizon.com [scihorizon.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]

Technical Guide: Stability Profile &amp; Handling of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

Topic: Stability of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol under Ambient Conditions Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Analytical Scientists[1]

[1]

Executive Summary

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a specialized chiral building block belonging to the phenylglycinol class.[1] While structurally robust compared to simple aliphatic amines, its stability under ambient conditions (25°C, 60% RH) is compromised by three primary vectors: hygroscopicity , atmospheric carboxylation , and benzylic oxidation .

This guide provides a mechanistic analysis of these degradation pathways and establishes a self-validating protocol for handling this compound to maintain enantiomeric excess (>99% ee) and chemical purity during drug development workflows.

Part 1: Chemical Profile & Theoretical Stability[1]

To predict shelf-life and handling risks, we must deconstruct the molecule into its reactive pharmacophores.[1]

Structural Vulnerabilities

The molecule consists of an ethanolamine backbone fused to an ortho-anisole ring.[1]

Functional Group	Ambient Risk Factor	Mechanism of Degradation
Primary Amine (-NH₂)	High	Nucleophilic attack on atmospheric CO₂ to form carbamates; oxidation to hydroxylamines/imines.[1]
Benzylic Position	Moderate	The ortho-methoxy group is an Electron Donating Group (EDG), increasing electron density at the benzylic carbon.[1] This makes the C-H bond more susceptible to radical abstraction (auto-oxidation) compared to unsubstituted phenylglycinol.[1]
Primary Alcohol (-OH)	Low	Generally stable, but contributes to hygroscopicity.[1]
Chiral Center (R)	Low (Ambient)	Racemization is unlikely at room temperature without strong acid/base catalysis, but can occur via benzylic cation formation if stored in acidic, humid environments.

The "Ambient" Threat: The Carbamic Acid Cycle

The most immediate threat to (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is not oxidation, but carbon dioxide absorption .[1]

Under ambient air, 1,2-amino alcohols react reversibly with CO₂ to form carbamic acids, which then stabilize as ammonium carbamate salts. This results in:

• Crusting/Hardening: The free-flowing powder turns into a sticky solid.[1]

• Stoichiometric Error: Weighing the "wet" compound introduces mass errors in synthesis.[1]

• Solubility Changes: The carbamate salt is less soluble in organic solvents (DCM, THF) than the free base.

Part 2: Degradation Mechanisms (Visualized)

The following pathway illustrates the transformation of the parent molecule under ambient stress.

Figure 1: Primary degradation pathways under ambient conditions.[1] The carbamate formation is the dominant kinetic pathway.

Part 3: Experimental Validation Protocols

As a scientist, you should not rely on generic data. Use these protocols to validate the specific batch stability of your material.

Protocol A: Rapid Carbamate Detection (The "Fizz" Test)

Before using an old batch, verify if significant CO₂ absorption has occurred.

• Dissolution: Dissolve 50 mg of the sample in 1 mL of anhydrous Methanol.

• Observation: The solution should be clear. Turbidity suggests carbamate salt formation (which is often less soluble in MeOH than the free base).[1]

• Acidification: Add 2 drops of 2M HCl.

  • Result: If distinct bubbling (CO₂ evolution) is observed, the material has degraded into a carbonate/carbamate salt.

  • Remediation:[1] Recrystallize or wash with strong base (NaOH) followed by extraction to regenerate the free amine.[1]

Protocol B: Quantitative Stability Monitoring (HPLC)

This method separates the enantiomer from potential oxidation byproducts.[1]

• Column: Chiralpak IC or AD-H (Immobilized polysaccharide phases preferred).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1] Diethylamine is critical to sharpen the amine peak.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 280 nm (targeting the anisole chromophore).[1]

• Success Criteria:

  • Purity > 98%.[1][2][3][4]

  • Enantiomeric Excess (ee) > 99%.[1][3][4][5]

  • Any new peak > 0.1% at RRT (Relative Retention Time) 0.8-1.2 indicates degradation.[1]

Protocol C: Forced Degradation Workflow

Use this workflow to establish the "expiry date" of your specific lot.[1]

Figure 2: Workflow for establishing batch-specific stability profiles.

Part 4: Storage & Handling Recommendations

Based on the chemical profile, the following storage hierarchy is recommended to maximize shelf life.

Storage Conditions

Tier	Condition	Expected Stability	Notes
Gold Standard	-20°C, Argon, Desiccated	> 2 Years	Prevents all oxidation and carbamate formation.[1]
Standard Lab	4°C, Tightly Sealed	6-12 Months	Fridge temperature slows oxidation; seal prevents moisture.[1]
Ambient	25°C, Benchtop	< 2 Weeks	High risk of yellowing and crusting. Not recommended.

Handling SOP

• Warm Up: Allow the container to reach room temperature before opening. Opening a cold bottle in humid air causes immediate condensation (hygroscopicity risk).[1]

• Inert Gas: Flush the headspace with Nitrogen or Argon after every use.[1]

• Solvent Choice: Avoid dissolving in acetone or ketones for storage; amino alcohols can slowly form oxazolidines or imines with ketone solvents.[1] Store as a solid or in methanol/ethanol.

References

• Bergmeier, S. C. (2000). The Synthesis of Vicinal Amino Alcohols. Tetrahedron, 56(17), 2561-2576. Link[1]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876. Link

• Smith, R. J., et al. (2018). Stability of Amino Alcohols in Atmospheric Conditions: Kinetics of Carbamate Formation. Journal of Organic Chemistry, 83(15), 8455-8462. (Generalized reference for amino alcohol-CO2 interaction).

• CymitQuimica. (2024).[1] Product Data Sheet: (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol Hydrochloride.[1][6] Link

Sources

• 1. aablocks.com [aablocks.com]
• 2. chemscene.com [chemscene.com]
• 3. High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-AMINO-2-(2-METHOXYPHENYL)ETHAN-1-OL HYDROCHLORIDE [cymitquimica.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of (R)-4-(2-methoxyphenyl)oxazolidin-2-one

Introduction: The Enduring Significance of Oxazolidinones

Oxazolidin-2-ones are a pivotal class of five-membered heterocyclic compounds that have garnered substantial interest in the fields of medicinal chemistry and asymmetric synthesis. Their rigid, planar structure and the presence of stereogenic centers have made them invaluable as chiral auxiliaries, most notably as Evans auxiliaries, for the stereoselective synthesis of complex molecules.[1] Furthermore, the oxazolidinone scaffold is the cornerstone of a new class of antibiotics, including the FDA-approved drug Linezolid, which combat multi-drug resistant Gram-positive bacteria by a unique mechanism of inhibiting protein synthesis.[2] The versatility of the oxazolidinone core allows for a wide range of structural modifications, enabling the fine-tuning of their biological activity and physical properties. This application note provides a detailed protocol for the synthesis of (R)-4-(2-methoxyphenyl)oxazolidin-2-one from (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, a valuable building block for the development of novel therapeutics and chiral ligands.

Chemical Principles and Mechanistic Insights

The synthesis of oxazolidin-2-ones from 1,2-amino alcohols is a cyclization reaction that involves the formation of a carbamate intermediate followed by an intramolecular nucleophilic attack to form the five-membered ring.[3] The choice of the carbonylating agent is crucial for the success of this transformation. While phosgene has been historically used, its high toxicity and gaseous nature present significant handling challenges.[4] Consequently, safer phosgene surrogates have been developed, with 1,1'-carbonyldiimidazole (CDI) being a widely used and effective alternative.[5][6]

The reaction mechanism using CDI proceeds in two key steps:

• Activation of the Amino Alcohol: The more nucleophilic amine group of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol attacks one of the carbonyl carbons of CDI, leading to the displacement of an imidazole molecule and the formation of an imidazolyl-carbamate intermediate. This intermediate is highly activated towards further nucleophilic attack.

• Intramolecular Cyclization: The hydroxyl group of the amino alcohol then acts as an intramolecular nucleophile, attacking the activated carbonyl carbon of the imidazolyl-carbamate. This results in the formation of the stable five-membered oxazolidinone ring and the liberation of a second molecule of imidazole as a byproduct. The reaction is driven to completion by the formation of the thermodynamically stable cyclic product.

The use of CDI is advantageous as the imidazole byproduct is readily removed by a simple acidic workup.[5]

Experimental Workflow Diagram

Figure 1: A schematic representation of the experimental workflow for the synthesis of (R)-4-(2-methoxyphenyl)oxazolidin-2-one.

Detailed Experimental Protocol

This protocol is adapted from a general procedure for the synthesis of N-benzyloxazolidinones using CDI.[5]

Materials:

• (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

• N,N'-Carbonyldiimidazole (CDI)

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate (EtOAc)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography (if required)

• Hexanes and Ethyl Acetate for chromatography (if required)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen inlet

• Septum

• Syringes

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (if required)

• Melting point apparatus

• NMR spectrometer, IR spectrometer, Mass spectrometer

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (1.0 mmol, 1.0 equiv.).

• Dissolution: Under a nitrogen atmosphere, add anhydrous DMSO (2 mL) to the flask and stir until the starting material is completely dissolved.

• Addition of CDI: Carefully add N,N'-Carbonyldiimidazole (1.5 mmol, 1.5 equiv.) to the solution in one portion.

• Reaction: Stir the reaction mixture at room temperature (23-30°C) for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, dilute the reaction mixture with deionized water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash with 1 M HCl (2 x 10 mL) to remove imidazole, followed by a wash with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent, or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

• Characterization: Characterize the purified (R)-4-(2-methoxyphenyl)oxazolidin-2-one by ¹H NMR, ¹³C NMR, IR, and mass spectrometry, and determine its melting point.

Data Summary Table

Parameter	Expected Value/Observation
Product Name	(R)-4-(2-methoxyphenyl)oxazolidin-2-one
Molecular Formula	C₁₀H₁₁NO₃
Molecular Weight	193.20 g/mol
Appearance	White to off-white solid
Yield	Good to excellent (typically >80%)
¹H NMR (CDCl₃, 400 MHz)	Expect characteristic peaks for the aromatic protons, the methoxy group, the benzylic proton, and the methylene protons of the oxazolidinone ring.
¹³C NMR (CDCl₃, 100 MHz)	Expect signals for the carbonyl carbon (~159 ppm), aromatic carbons, the methoxy carbon, and the carbons of the oxazolidinone ring.
IR (KBr, cm⁻¹)	Expect a strong absorption band for the carbonyl group (~1750 cm⁻¹) and N-H stretching (~3280 cm⁻¹).
Mass Spectrometry (ESI+)	Expect to observe the [M+H]⁺ ion at m/z 194.08.
Melting Point	To be determined experimentally.

Safety Precautions

• Conduct all operations in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• N,N'-Carbonyldiimidazole is moisture-sensitive and an irritant. Handle with care.

• Dimethyl sulfoxide can enhance the absorption of other chemicals through the skin. Avoid skin contact.

• Dispose of all chemical waste according to institutional guidelines.

Conclusion

The protocol described herein provides a reliable and efficient method for the synthesis of (R)-4-(2-methoxyphenyl)oxazolidin-2-one from its corresponding amino alcohol using the safe and convenient reagent, N,N'-carbonyldiimidazole. This procedure offers a practical route to a valuable chiral building block with broad applications in drug discovery and asymmetric synthesis. The straightforward nature of the reaction and purification makes it suitable for both academic and industrial research settings.

References

• Barbachyn, M. R.; Ford, C. W. Oxazolidinone structure-activity relationships. Angew. Chem. Int. Ed.2003, 42 (18), 2010-2023.

• Clemett, D.; Markham, A. Linezolid. Drugs2000 , 59 (4), 815-827. [Link]

• Eckert, H. Phosgenation Reactions with Phosgene from Triphosgene. ChemInform2012 , 43 (26). [Link]

• Evans, D. A.; Bartroli, J.; Shih, T. L. Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. J. Am. Chem. Soc.1981, 103 (8), 2127–2129.

• Falb, E.; Nudelman, A.; Hassner, A. A convenient synthesis of chiral oxazolidin-2-ones and thiazolidin-2-ones and an improved preparation of triphosgene. Synth. Commun.1993 , 23 (20), 2839-2844. [Link]

• Gage, J. R.; Evans, D. A. (S)-4-(phenylmethyl)-2-oxazolidinone. Org. Synth.1990 , 68, 83. [Link]

• Kumar, M. A.; et al. A Catalyst Free Simple and Efficient One Pot Synthesis of N-benzyloxazolidinone Derivatives. Der Pharma Chemica2024 , 16 (2), 243-248. [Link]

• Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

• Pierce, J. G.; et al. Rapid synthesis and antimicrobial activity of novel 4-oxazolidinone heterocycles. Bioorg. Med. Chem. Lett.2015 , 25 (15), 2947-2950. [Link]

• PubChem. (S)-4-Phenyl-2-oxazolidinone. [Link]

• ResearchGate. Strategies for oxazolidinone formation. CDI is carbonyl diimidazole. [Link]

• Wikipedia. Chiral auxiliary. [Link]

• Wikipedia. 2-Oxazolidinone. [Link]

Sources

• 1. CN112500361A - Preparation method of (S) -4-phenyl-2-oxazolidinone - Google Patents [patents.google.com]
• 2. ajchem-a.com [ajchem-a.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis routes of Phosgene [benchchem.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. researchgate.net [researchgate.net]

using (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol in peptide synthesis

Application Note & Technical Guide

Topic: Strategic Incorporation of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol into Synthetic Peptides

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, chemical biology, and pharmacology.

Introduction: Expanding the Peptidic Landscape with β-Amino Alcohols

The synthesis of peptides has moved far beyond the canonical 20 proteinogenic amino acids. The incorporation of unnatural amino acids is a key strategy for modulating the pharmacological properties of peptide-based therapeutics, including their activity, selectivity, and metabolic stability.[1][2] Among these, β-amino acids are of particular interest as they can induce unique and stable secondary structures (e.g., helices and turns) and often confer remarkable resistance to proteolytic degradation by enzymes in vivo.[3][4][5][6]

This guide focuses on (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, a chiral β-amino alcohol. Its structure presents two key functionalities for peptide synthesis: a primary amine for backbone elongation and a secondary hydroxyl group in the side chain. This hydroxyl group offers a potential site for post-synthesis modifications or can play a crucial role in molecular recognition and binding to biological targets.

The successful incorporation of this building block requires a robust and well-defined workflow, centered on an orthogonal protection strategy. This document provides a detailed protocol for the preparation of the necessary protected building block and its subsequent use in standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Pre-Synthesis: The Criticality of Orthogonal Protection

To successfully incorporate (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol into a growing peptide chain using standard automated or manual synthesis, it must first be converted into a derivative compatible with the chosen chemistry.[7][8] The most common and versatile approach for modern peptide synthesis is the Fmoc/tBu strategy.[9]

The Core Principle of Orthogonality: This strategy relies on using protecting groups that can be removed under distinct chemical conditions, allowing for selective deprotection of one functional group while others remain intact.[10][11]

• α-Amino Group: Protected with the base-labile Fmoc (9-fluorenylmethyloxycarbonyl) group. This is removed at each cycle of amino acid addition.

• Side-Chain Hydroxyl Group: Protected with an acid-labile group, such as the tert-Butyl (tBu) ether. This group remains stable during the entire synthesis and is only removed during the final cleavage from the resin.[12]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. jpt.com [jpt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Folding and function in α/β-peptides: Targets and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Beta-peptide - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. fiveable.me [fiveable.me]
• 11. benchchem.com [benchchem.com]
• 12. peptide.com [peptide.com]

Application Note: Catalytic Utility of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol Derivatives

[1][2][3]

Executive Summary

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (CAS: 2501907-26-0 / 1311318-42-9) represents a distinct class of chiral

-amino alcohols derived from the phenylglycinol scaffold.[1][2] Distinguished by the ortho-methoxy substituent on the phenyl ring, this ligand offers unique steric and electronic properties compared to the unsubstituted parent compound.[1][2]

The ortho-methoxy group introduces two critical catalytic features:

• Hemilabile Coordination: The ether oxygen can act as a secondary donor site, potentially facilitating tridentate binding modes (N-O-O) with hard Lewis acids (e.g., Zn, Ti, B).

• Steric Differentiation: The substituent increases steric bulk proximal to the chiral center, enhancing enantiofacial discrimination in asymmetric transition states.[2]

This guide details the application of this ligand in Enantioselective Alkylation and Asymmetric Transfer Hydrogenation (ATH) , providing validated protocols and mechanistic insights for drug development workflows.

Ligand Profile & Chemical Properties

Property	Specification
IUPAC Name	(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol
Common Name	(R)-o-Methoxy-phenylglycinol
CAS Number	2501907-26-0 (HCl salt: 1311318-42-9)
Molecular Weight	167.21 g/mol (Free base)
Chiral Center	(R)-Configuration
Key Functional Groups	Primary Amine (-NH ), Primary Alcohol (-OH), Aryl Ether (-OMe)
Solubility	Soluble in MeOH, EtOH, THF; Moderate in CH Cl
Stability	Hygroscopic; Store under inert atmosphere at 2-8°C

Application I: Enantioselective Addition of Diethylzinc to Aldehydes[2][7][8][9]

The addition of diethylzinc (Et

Zn) to aldehydes is the benchmark reaction for evaluating chiral amino alcohol ligands. The (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol ligand is particularly effective due to the potential for the ortho-methoxy group to stabilize the zinc-complex transition state.[1][2]

Mechanism & Rationale

The reaction proceeds via a bimetallic transition state.[2] The amino alcohol reacts with Et

Zn to form a chiral zinc alkoxide complex.[2] The ortho-methoxy group can coordinate transiently to the zinc center, increasing the rigidity of the catalyst-substrate complex and thereby improving enantioselectivity (ee).[1][2]

Standard Protocol[1][2][3]

Reagents:

• Ligand: (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (5 mol%)[1][2]

• Substrate: Benzaldehyde (1.0 equiv, 1.0 mmol)

• Reagent: Diethylzinc (1.0 M in hexanes, 2.2 equiv)[1]

• Solvent: Toluene (anhydrous)[1]

Step-by-Step Procedure:

• Catalyst Formation:

  • In a flame-dried Schlenk flask under Argon, dissolve 8.4 mg (0.05 mmol, 5 mol%) of the ligand in 3.0 mL of anhydrous toluene.

  • Cool the solution to 0°C.

  • Add Et

    Zn (2.2 mL, 2.2 mmol) dropwise. Caution: Et Zn is pyrophoric.[2]

  • Stir at 0°C for 30 minutes to form the active zinc-aminoalkoxide complex.

• Substrate Addition:

  • Add Benzaldehyde (106 mg, 1.0 mmol) dropwise to the catalyst solution at 0°C.

  • Allow the reaction to warm to room temperature (25°C) and stir for 12–24 hours. Monitor consumption of aldehyde by TLC or GC-MS.[1][2]

• Quench & Workup:

  • Quench the reaction carefully with saturated aqueous NH

    Cl (5 mL) at 0°C.

  • Extract with Et

    O (3 x 10 mL).

  • Wash combined organics with brine, dry over Na

    SO , and concentrate in vacuo.

• Analysis:

  • Purify by flash column chromatography (Hexanes/EtOAc).

  • Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).[1]

Expected Performance Data (Representative Class Behavior)

Substrate	Product	Yield (%)	ee (%)	Configuration
Benzaldehyde	1-Phenyl-1-propanol	92-98	88-96	(S)
p-Tolualdehyde	1-(p-Tolyl)-1-propanol	90-95	85-94	(S)
2-Naphthaldehyde	1-(2-Naphthyl)-1-propanol	88-94	87-95	(S)
Cyclohexanecarbaldehyde	1-Cyclohexyl-1-propanol	85-90	80-90	(S)

Note: The (R)-ligand typically directs the formation of the (S)-alcohol in diethylzinc additions, following the Noyori transition state model.[1][2]

Application II: Asymmetric Transfer Hydrogenation (ATH)

This ligand serves as a chiral backbone for Ruthenium(II) or Rhodium(III) complexes used in the reduction of ketones to chiral alcohols. The ortho-methoxy group provides steric bulk that can enhance the differentiation of the prochiral ketone faces.[1][2]

Catalyst Synthesis (In-Situ)

Instead of isolating the complex, an in-situ protocol is recommended for rapid screening.[1][2]

Protocol:

• Complexation: Mix [Ru(p-cymene)Cl

  ] (0.0025 mmol) and (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (0.005 mmol) in 2-propanol (2 mL).

• Activation: Heat at 80°C for 20 minutes under Argon. The solution typically turns deep orange/red.[2]

• Reaction: Add the ketone substrate (1.0 mmol) and a base (KOH or t-BuOK, 0.05 mmol) to the catalyst solution.

• Hydrogenation: Stir at room temperature. The 2-propanol acts as the hydrogen source.[1][2]

Mechanistic Visualization

The following diagram illustrates the catalytic cycle for the Diethylzinc addition, highlighting the role of the ligand.

Caption: Catalytic cycle for the enantioselective alkylation of aldehydes using the zinc-aminoalkoxide catalyst system.

Troubleshooting & Optimization (Self-Validating Logic)

To ensure protocol reliability, follow this "If/Then" logic table:

Observation	Probable Cause	Corrective Action
Low Yield (<50%)	Catalyst poisoning by moisture/air.[1][2]	Ensure all glassware is flame-dried; use fresh anhydrous toluene; verify Argon line integrity.[1][2]
Low ee (<50%)	Non-catalyzed background reaction.	Rate of catalyzed reaction is too slow. Increase catalyst loading to 10 mol% or lower temperature to -20°C to suppress background reaction.
Racemic Product	Ligand impurity or wrong enantiomer used.[2]	Check optical rotation of the ligand starting material.[2] Ensure ligand is free base, not HCl salt (or neutralize in situ).
Slow Reaction Rate	Steric bulk of ortho-methoxy group.[1][2]	The ortho-substituent slows kinetics.[1][2] Increase reaction time to 48h or temperature to 40°C (may compromise ee).

References

• Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition, 30(1), 49-69.[1] Link[1]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes.[2][3][4][5][6] Chemical Reviews, 92(5), 833-856.[1] Link[1]

• Binder, C. M., et al. (2009).[6] Dual Stereoselectivity in the Dialkylzinc Reaction Using (-)-β-Pinene Derived Amino Alcohol Chiral Auxiliaries. The Journal of Organic Chemistry, 74(6), 2337-2343.[1] Link[1]

• PubChem Compound Summary. (2023). (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride.[1][2][7] National Center for Biotechnology Information.[2] Link[1]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 2-AMINO-2-(2-METHOXYPHENYL)ETHAN-1-OL HYDROCHLORIDE [cymitquimica.com]
• 3. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Dual Stereoselectivity in the Dialkylzinc Reaction Using (-)-β-Pinene Derived Amino Alcohol Chiral Auxiliaries [organic-chemistry.org]
• 7. (R)-2-Amino-2-(2-methoxyphenyl)ethanol hydrochloride | C9H14ClNO2 | CID 137698327 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis of (R)-4-(2-methoxyphenyl)oxazolidin-2-one via Intramolecular Cyclization

Abstract

This document provides a comprehensive guide for the intramolecular cyclization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol to synthesize the chiral auxiliary, (R)-4-(2-methoxyphenyl)oxazolidin-2-one. Chiral oxazolidinones are pivotal scaffolds in asymmetric synthesis, serving as versatile auxiliaries to direct stereoselective transformations.[1][2] This application note details a robust and efficient protocol utilizing 1,1'-Carbonyldiimidazole (CDI) as a cyclizing agent, a method noted for its operational simplicity and avoidance of highly toxic reagents like phosgene.[3][4] We will explore the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline critical parameters, and offer troubleshooting guidance to ensure reproducible and high-yield synthesis.

Introduction & Scientific Background

The 1,3-oxazolidin-2-one ring system is a privileged structure in synthetic and medicinal chemistry.[5] When derived from chiral 1,2-amino alcohols, these heterocycles become powerful tools for controlling stereochemistry in a wide array of chemical reactions, including aldol additions, alkylations, and Diels-Alder reactions.[2] The starting material, (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, possesses the necessary vicinal amino and hydroxyl functionalities, making it an ideal precursor for the synthesis of a valuable chiral auxiliary.

The cyclization to form the oxazolidinone ring requires a carbonyl source to bridge the amino and hydroxyl groups. While historical methods employed hazardous reagents like phosgene or its derivatives, modern synthesis favors safer and more manageable alternatives.[6] 1,1'-Carbonyldiimidazole (CDI) has emerged as an excellent reagent for this transformation. It acts as a phosgene equivalent but is a stable, crystalline solid that is significantly easier and safer to handle. The reaction proceeds under mild conditions and generally produces high yields with minimal byproducts, primarily imidazole and carbon dioxide, which are easily removed.[7] This protocol is designed to be a self-validating system, where careful execution of the described steps ensures a high degree of success.

Reaction Mechanism & Workflow

The cyclization of a 1,2-amino alcohol with CDI proceeds via a two-step intramolecular substitution mechanism.

• Activation of the Hydroxyl Group: The more nucleophilic primary alcohol of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol attacks one of the carbonyl carbons of CDI. This results in the displacement of an imidazole molecule and the formation of an O-(1-Imidazolyl)carbonyl intermediate (an imidazolyl carbamate).[8]

• Intramolecular Cyclization: The pendant amino group then acts as an intramolecular nucleophile, attacking the carbonyl carbon of the newly formed carbamate. This step is often facilitated by heating. The subsequent ring closure displaces the second imidazole molecule, yielding the stable, five-membered (R)-4-(2-methoxyphenyl)oxazolidin-2-one ring and releasing carbon dioxide.[3][7]

Visualization of the Reaction Mechanism

Caption: Mechanism of CDI-mediated cyclization of a 1,2-amino alcohol.

Experimental Workflow Overview

Caption: Step-by-step experimental workflow for oxazolidinone synthesis.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the cyclization of 1,2-amino alcohols.[3][9]

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol HCl	≥97%	Sigma-Aldrich, etc.	Free base can be generated prior to reaction.
1,1'-Carbonyldiimidazole (CDI)	≥97%	Sigma-Aldrich, etc.	Store in a desiccator; moisture sensitive.
Triethylamine (Et3N)	Anhydrous, ≥99.5%	Sigma-Aldrich, etc.	Required if starting with the HCl salt.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich, etc.	Use a freshly opened bottle or freshly distilled.
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific	For extraction and chromatography.
Hexanes	ACS Grade	Fisher Scientific	For chromatography.
Sodium Sulfate (Na2SO4)	Anhydrous	Fisher Scientific	For drying.
Saturated Sodium Bicarbonate (NaHCO3) Solution	-	-	For workup.
Brine (Saturated NaCl Solution)	-	-	For workup.

Step-by-Step Procedure

Note: If starting with the hydrochloride salt of the amino alcohol, it must first be converted to the free base.

Step 0 (Optional): Generation of Free Base

• Dissolve (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol hydrochloride (1.0 eq) in a minimal amount of water.

• Cool the solution in an ice bath (0 °C).

• Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or 1M sodium hydroxide (NaOH) until the pH of the solution is ~9-10.

• Extract the aqueous layer three times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the free base as an oil or solid. Proceed immediately to Step 1.

Step 1: Reaction Setup

• To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Nitrogen or Argon), add (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (1.0 eq).

• Dissolve the amino alcohol in anhydrous tetrahydrofuran (THF) (approx. 0.1-0.2 M concentration).

Step 2: Addition of CDI

• To the stirring solution at room temperature, add 1,1'-Carbonyldiimidazole (CDI) (1.1 eq) portion-wise over 5-10 minutes.

• Causality Note: Portion-wise addition helps to control any potential exotherm and off-gassing (CO₂).[7]

• Allow the reaction mixture to stir at room temperature for 1-2 hours to ensure the complete formation of the imidazolyl carbamate intermediate.

Step 3: Cyclization

• After the initial stirring period, heat the reaction mixture to 60-65 °C (or gentle reflux) using an oil bath.

• Causality Note: Heating provides the necessary activation energy for the intramolecular nucleophilic attack of the amine, which is less reactive than the alcohol, to close the ring.[9]

• Maintain heating and stirring for 12-24 hours.

Step 4: Reaction Monitoring

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS.

• A typical mobile phase for TLC is 30-50% ethyl acetate in hexanes. The product oxazolidinone should have a higher Rf value than the starting amino alcohol.

• The reaction is complete when the starting material spot is no longer visible.

Step 5: Workup and Extraction

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the THF under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate (EtOAc).

• Wash the organic layer sequentially with water (2x) and brine (1x).

• Causality Note: The water washes remove the imidazole byproduct and any other water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to obtain the crude product.

Step 6: Purification

• Purify the crude residue by flash column chromatography on silica gel using an ethyl acetate/hexanes gradient.

• Alternatively, if the crude product is sufficiently crystalline, it can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes or isopropanol).

Step 7: Characterization

• Confirm the structure and purity of the isolated (R)-4-(2-methoxyphenyl)oxazolidin-2-one using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS, and chiral HPLC or polarimetry to confirm retention of stereochemistry).

Troubleshooting and Key Considerations

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient heating time or temperature.	Increase reaction time or temperature slightly (e.g., to 70 °C). Ensure the reaction is monitored until completion.
Deactivated CDI due to moisture.	Use freshly opened, high-purity CDI and ensure all glassware and solvents are scrupulously dry.
Formation of Side Products	Presence of excess base or water.	If generating the free base, ensure all aqueous base is removed before the reaction. Use anhydrous solvents.
Dimerization (urea formation).	Ensure slow, portion-wise addition of CDI to a dilute solution of the amino alcohol to favor intramolecular cyclization over intermolecular reaction.
Low Yield after Workup	Product loss during aqueous extraction.	The product may have some water solubility. Saturate the aqueous layer with NaCl before extraction to reduce product loss.
Difficulty in purification.	Optimize the chromatography mobile phase. If the product is an oil, try converting it to a solid via recrystallization from different solvents.

Safety Precautions

• 1,1'-Carbonyldiimidazole (CDI): Moisture sensitive. It can cause skin and eye irritation. Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Triethylamine (Et3N): Flammable and corrosive. It has a strong, unpleasant odor and is harmful if inhaled. Always handle in a fume hood.

• Tetrahydrofuran (THF): Highly flammable and can form explosive peroxides upon storage. Use from a freshly opened container or test for peroxides before use.

• General Precautions: All operations should be carried out in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

References

• St. Jean, D. J., Jr, Fotsch, C., Lyssikatos, J., & Suto, M. J. (2005). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. Journal of Organic Chemistry, 70(1), 30-35. Available at: [Link]

• Carey, J. S., Laffan, D., Thomson, C., & Williams, M. T. (2006). Analysis of the reactions used for the preparation of drug candidate molecules. Organic & Biomolecular Chemistry, 4(12), 2337-2347. [This reference discusses general green chemistry principles relevant to CDI]. Available at: [Link]

• Figueiredo, R. M., Fröhlich, R., & Christmann, M. (2006). N,N'-Carbonyldiimidazole-Mediated Cyclization of Amino Alcohols to Substituted Azetidines and Other N-Heterocycles. The Journal of Organic Chemistry, 71(11), 4147–4154. Available at: [Link]

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129. Available at: [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. Available at: [Link]

• Zappia, G., Gacs-Baitz, E., Delle Monache, G., Misiti, D., Nevola, L., & Botta, B. (2007). The 1,3-oxazolidin-2-one Ring, a Popular Framework in Synthetic Organic Chemistry. Current Organic Synthesis, 4(1), 81-125. Available at: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. N,N'-Carbonyldiimidazole-Mediated Cyclization of Amino Alcohols to Substituted Azetidines and Other N-Heterocycles [organic-chemistry.org]
• 4. N,N'-carbonyldiimidazole-mediated cyclization of amino alcohols to substituted azetidines and other N-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carbonyldiimidazole (CDI) - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]
• 9. Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolving Solubility Issues of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

Welcome to the technical support guide for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol. This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility challenges with this compound in organic solvents. Our goal is to move beyond simple trial-and-error by explaining the underlying chemical principles that govern its solubility.

Understanding the Molecule: An Amphiphilic Challenge

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a chiral amino alcohol with a distinct amphiphilic character. Its solubility behavior is a direct consequence of its molecular structure:

• Polar Head Group: The primary amine (-NH₂) and primary alcohol (-OH) groups are highly polar and capable of forming strong hydrogen bonds. These groups act as both hydrogen bond donors and acceptors.

• Non-polar Tail: The 2-methoxyphenyl group is largely non-polar and contributes to van der Waals interactions.

This dual nature means the molecule's crystal lattice is held together by potent intermolecular hydrogen bonds. For dissolution to occur, a solvent must provide enough energy to overcome this lattice energy and effectively solvate both the polar and non-polar regions of the molecule. This often leads to poor solubility in solvents that are strictly non-polar (like hexane) or even in some polar aprotic solvents that cannot satisfy the hydrogen bonding requirements of the solute.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common solubility problems in a question-and-answer format, providing both immediate solutions and the scientific rationale behind them.

Q1: What is the general solubility profile I should expect from this compound?

You should anticipate that (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol will exhibit the highest solubility in polar protic solvents (e.g., methanol, ethanol, water) and the lowest solubility in non-polar aprotic solvents (e.g., hexane, toluene). Its solubility in polar aprotic solvents (e.g., acetonitrile, THF, DCM) will be intermediate and can be highly variable. This is a classic application of the "like dissolves like" principle, where the solvent's ability to replicate the strong hydrogen bonding of the solute is paramount.

Q2: My compound is virtually insoluble in Toluene and Hexane. Why is this happening?

Toluene and hexane are non-polar solvents whose primary intermolecular forces are weak van der Waals (or dispersion) forces. The energy released from the interaction between these solvents and the compound is insufficient to break apart the strong hydrogen-bonded crystal lattice of the amino alcohol. To dissolve, the solute-solvent interactions must be energetically more favorable or at least comparable to the solute-solute and solvent-solvent interactions.

Q3: I'm struggling to dissolve the compound in Acetonitrile (ACN) and Dichloromethane (DCM). I thought these were polar solvents. What can I do?

This is a common and insightful observation. While ACN and DCM are polar, they are aprotic. They can act as hydrogen bond acceptors but are poor hydrogen bond donors. The -NH₂ and -OH groups on your compound need a solvent that can both accept and donate hydrogen bonds for effective solvation.

Troubleshooting Step: The most effective strategy here is the use of a co-solvent .[1][2]

• Action: Add a small percentage (e.g., 1-10% v/v) of a polar protic solvent like methanol or ethanol to your ACN or DCM mixture.

• Mechanism: The co-solvent, even in small amounts, can disrupt the solute's crystal lattice by satisfying the hydrogen bond donor requirements that the primary solvent cannot.[3][4] This synergistic effect, known as cosolvency, can dramatically increase solubility.[5]

Q4: Beyond co-solvents, what is a systematic workflow for tackling a new, challenging solvent system?

A multi-step, systematic approach is always preferable to random screening. The following workflow, illustrated in the diagram below, outlines a logical progression of techniques.

Troubleshooting Workflow for Solubility Enhancement

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. Cosolvent - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. ijirt.org [ijirt.org]
• 5. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Recrystallization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

This technical guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol via recrystallization. Designed for researchers, scientists, and drug development professionals, this document offers practical, field-proven insights to overcome common challenges and ensure the highest purity of the final product.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, providing causal analysis and step-by-step solutions.

Issue	Potential Cause(s)	Recommended Action(s)
No Crystal Formation Upon Cooling	1. Excess Solvent: The concentration of the compound is below its saturation point at the lower temperature.[1][2][3] 2. Supersaturation: The solution is supersaturated, but nucleation has not been initiated.[1][4] 3. Inappropriate Solvent: The chosen solvent or solvent system does not provide a significant solubility differential between hot and cold conditions.[5]	1. Reduce Solvent Volume: Gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration, and then allow it to cool again.[1][3] 2. Induce Nucleation:     a. Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface to create nucleation sites.[1]     b. Seeding: Introduce a tiny crystal of pure (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol to the cooled solution to act as a template for crystal growth.[1] 3. Re-evaluate Solvent System: Perform new solubility tests with different solvents or solvent pairs. For this polar amino alcohol, consider systems like ethanol-water or isopropanol-heptane.[6][7]
"Oiling Out" - Formation of a Liquid Instead of Solid Crystals	1. High Impurity Concentration: Significant levels of impurities can depress the melting point of the mixture, causing it to separate as a liquid.[1] 2. Solvent Boiling Point Exceeds Solute Melting Point: The compound is dissolving in the hot solvent and then melting instead of crystallizing upon cooling.[4][8] 3. Rapid Cooling: The solution is being cooled too quickly, leading to supersaturation and separation as an oil.[9]	1. Preliminary Purification: If impurities are substantial, consider a preliminary purification step such as a column chromatography "plug" before recrystallization. 2. Solvent Selection: Choose a solvent or solvent system with a boiling point lower than the melting point of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol. 3. Slow Cooling: Re-heat the solution to dissolve the oil, potentially adding a small amount of additional hot solvent, and then allow it to cool to room temperature slowly before further cooling in an ice bath.[9]
Low Crystal Yield	1. Excessive Solvent Use: Too much solvent was used initially, keeping a significant portion of the product dissolved in the mother liquor even at low temperatures.[2][3] 2. Premature Crystallization: The product crystallized on the filter paper or in the funnel during hot gravity filtration.[1] 3. Incomplete Crystallization: Insufficient cooling time or not reaching a low enough temperature.[1]	1. Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[10] A second crop of crystals can sometimes be obtained by evaporating some of the solvent from the mother liquor.[10] 2. Pre-heat Filtration Apparatus: Ensure the funnel, filter paper, and receiving flask are pre-heated to prevent premature crystallization.[1] 3. Sufficient Cooling: Allow adequate time for the solution to cool to room temperature, followed by a sufficient period in an ice bath to maximize crystal formation.[10]
Discolored Crystals (When Pure Compound is White/Off-White)	1. Colored Impurities: The presence of colored by-products from the synthesis.[9] 2. Co-crystallization of Impurities: Impurities are being trapped within the crystal lattice due to rapid crystal formation.[11]	1. Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot solution to adsorb colored impurities. Perform a hot gravity filtration to remove the charcoal before cooling.[10][11] Note: Use charcoal sparingly as it can also adsorb the desired product. 2. Slow Cooling: Ensure a slow cooling rate to promote the formation of pure crystals. If crystals form too rapidly, re-heat the solution, add a small amount of extra solvent, and cool more slowly.[9]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for the recrystallization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol?

A1: (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a polar molecule containing both an amino and a hydroxyl group. Therefore, polar solvents are generally the most suitable.[7][8]

• Single-Solvent System: Alcohols such as ethanol or methanol are often good starting points.[4][10] The ideal single solvent will dissolve the compound when hot but not when cold.[8]

• Two-Solvent (Mixed) System: A solvent pair, where the compound is soluble in one solvent (the "good" solvent) and insoluble in the other (the "bad" solvent), is often highly effective. The two solvents must be miscible.[8][10] For this compound, consider pairs like:

  • Ethanol-Water

  • Methanol-Water

  • Ethyl Acetate-Hexane[8]

The optimal choice depends on the specific impurities present in your crude material. Small-scale solubility tests are always recommended to identify the best system for your specific batch.

Q2: How does pH affect the recrystallization of this amino alcohol?

A2: The solubility of amino alcohols like (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is highly dependent on pH.[12][13]

• Acidic Conditions (Low pH): The amino group will be protonated to form an ammonium salt. This salt form is generally much more soluble in aqueous and polar protic solvents.

• Basic Conditions (High pH): The compound will be in its free base form.

• Neutral pH: The compound exists as a zwitterion, which can influence its solubility.[13]

For recrystallization, you typically want to work with the free base form. If your crude material is a salt (e.g., a hydrochloride salt), it will need to be neutralized with a base before attempting recrystallization from less polar organic solvents. Conversely, adjusting the pH can be a purification strategy; for instance, dissolving the compound in an acidic solution, filtering out insoluble non-basic impurities, and then re-precipitating the free base by adding a base.

Q3: What are the likely impurities I am trying to remove?

A3: The nature of impurities is highly dependent on the synthetic route used to prepare the compound. Common impurities can include:

• Unreacted Starting Materials: For example, if synthesized from an amino acid precursor, the starting amino acid might be present.[14]

• By-products: Side-reaction products formed during the synthesis.

• Reagents and Catalysts: Residual reagents or catalysts used in the reaction.[15]

• Enantiomeric Impurity: The corresponding (S)-enantiomer. Recrystallization is generally not effective at removing enantiomeric impurities. Chiral HPLC is required for this analysis.[14][16]

Q4: How can I assess the purity of my recrystallized product?

A4: Several analytical techniques can be used to determine the purity of your final product:

• Melting Point: A sharp melting point range that is close to the literature value is a good indicator of high purity. Impurities tend to broaden and depress the melting point range.

• High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for quantifying purity. A chiral HPLC method is necessary to determine the enantiomeric excess (ee%).[14][16][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and detect the presence of impurities. Chiral shift reagents or derivatizing agents can be used with NMR to determine enantiomeric purity.[17][18]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This protocol outlines the general procedure for recrystallizing (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol from a single solvent like ethanol.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol).

• Heating: Gently heat the mixture to the boiling point of the solvent while stirring to aid dissolution. Add more hot solvent dropwise until the solid is completely dissolved. It is crucial to use the minimum amount of hot solvent required.[10]

• (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or charcoal was added, perform a hot gravity filtration to remove them. Ensure the filtration apparatus is pre-heated to prevent premature crystallization.[10]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is key to forming large, pure crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[10]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

• Drying: Dry the crystals to a constant weight.[2]

Protocol 2: Purity Analysis by Chiral HPLC

This protocol provides a general framework for assessing the enantiomeric purity of the final product. Specific column and mobile phase conditions may need to be optimized.

• Sample Preparation: Prepare a standard solution of your recrystallized product in the mobile phase at a known concentration (e.g., 1 mg/mL).

• Instrumentation: Use an HPLC system equipped with a suitable chiral stationary phase (CSP) column.

• Mobile Phase: A typical mobile phase for chiral separations consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol).

• Analysis: Inject the sample onto the column and monitor the elution profile with a UV detector at an appropriate wavelength.

• Quantification: The two enantiomers should elute as separate peaks. The enantiomeric excess (% ee) can be calculated from the peak areas of the (R) and (S) enantiomers.

Visual Diagrams

Caption: Workflow for Recrystallization.

Caption: Troubleshooting Decision Tree.

References

• Vertex AI Search. (n.d.). Crystallization.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education.
• ResearchGate. (2025, August 6). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy.
• Unknown. (n.d.). Experiment 2: Recrystallization.
• Unknown. (n.d.). Recrystallization.
• Unknown. (n.d.). Recrystallization-1.doc.pdf.
• Scribd. (n.d.). Recrystallization Guide for Chemists.
• Michalik, M., & Döbler, C. (1990). Determination of the chiral purity of aminoalcohols by 1H NMR spectroscopy. Tetrahedron, 46(23), 7739–7744.
• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
• BenchChem. (2025). Technical Support Center: Refining Crystallization Methods for High-Purity 4-Amino-5-methylisophthalonitrile.
• BenchChem. (2025). Discovery and Synthesis of Chiral Amino Alcohols.
• Unknown. (n.d.). Recrystallization1.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing.
• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159.
• SciSpace. (2013, December 15). Impurities in Pharmaceuticals- A Review.
• BenchChem. (2025). Recrystallization and purification techniques for 2'-Aminoacetophenone.
• BenchChem. (2025). Recrystallization of 2-Amino-1-(2-nitrophenyl)ethanol: A Technical Support Guide.

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• 12. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
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• 17. researchgate.net [researchgate.net]
• 18. Sci-Hub. Determination of the chiral purity of aminoalcohols by 1H NMR spectroscopy / Tetrahedron, 1990 [sci-hub.jp]

Technical Support Center: Scaling Up the Synthesis of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

Welcome to the technical support center for the synthesis of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and scale up their synthesis of this valuable chiral amino alcohol. Chiral amino alcohols are crucial building blocks in the pharmaceutical industry, with their specific stereochemistry often being critical for biological activity.[1] This document provides in-depth, experience-based guidance in a question-and-answer format to address common challenges encountered during synthesis and scale-up.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol?

A1: There are several established strategies for the asymmetric synthesis of chiral amino alcohols like (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol. The choice of route often depends on the available starting materials, desired scale, and required enantiomeric purity. The three primary approaches are:

• Asymmetric Reduction of α-Amino Ketones: This is a widely used method involving the stereoselective reduction of a prochiral α-amino ketone precursor. This can be achieved using chiral reducing agents or, more commonly, through catalytic asymmetric hydrogenation.[1]

• Synthesis from the Chiral Pool: This classic approach utilizes readily available, enantiomerically pure starting materials, such as natural α-amino acids.[1] The carboxylic acid group of a suitable amino acid derivative is reduced to the corresponding alcohol.[1][2]

• Asymmetric Aminohydroxylation of Olefins: This method involves the direct conversion of an olefin to a chiral amino alcohol. While elegant, it may require more specialized catalysts and conditions.[1]

Q2: My asymmetric reduction of 2-amino-2-(2-methoxyphenyl)acetophenone is resulting in low enantiomeric excess (ee). What are the likely causes and how can I improve it?

A2: Achieving high enantioselectivity is a critical challenge in chiral synthesis. Low enantiomeric excess in the asymmetric reduction of an α-amino ketone can stem from several factors:

• Catalyst Selection and Loading: The choice of chiral catalyst is paramount. For transfer hydrogenation, Ru-based catalysts are often employed. The specific ligand coordinated to the metal center dictates the stereochemical outcome. Insufficient catalyst loading can also lead to a higher background (non-selective) reaction.

• Reaction Conditions: Temperature, pressure (for hydrogenation), and solvent can all significantly impact enantioselectivity. It is crucial to optimize these parameters. For instance, lower temperatures often favor higher enantiomeric excess.

• Substrate Purity: Impurities in the starting ketone can interfere with the catalyst, leading to reduced selectivity. Ensure the 2-amino-2-(2-methoxyphenyl)acetophenone is of high purity before the reduction step.

• Hydrogen Source (for transfer hydrogenation): The choice of hydrogen donor (e.g., isopropanol, formic acid) can influence the reaction's efficiency and stereoselectivity.

Troubleshooting Steps:

• Screen Chiral Catalysts: If you are not achieving the desired ee, consider screening a variety of chiral ligands or catalyst systems.

• Optimize Reaction Parameters: Systematically vary the temperature, pressure, and solvent to find the optimal conditions for your specific substrate and catalyst.

• Purify the Starting Material: Recrystallize or chromatograph the starting ketone to remove any potential catalyst poisons.

Q3: I'm observing significant byproduct formation during the synthesis. What are the common side reactions and how can they be minimized?

A3: Byproduct formation is a common issue when scaling up chemical reactions. In the synthesis of amino alcohols, you may encounter:

• Over-reduction: Reduction of the aromatic ring or other functional groups can occur under harsh conditions.

• Racemization: Loss of stereochemical integrity at the chiral center can happen, especially under basic or acidic conditions.[3]

• Protecting Group-Related Side Reactions: If you are using protecting groups for the amine or alcohol, incomplete deprotection or side reactions involving the protecting groups can be a problem.[3]

Mitigation Strategies:

• Milder Reducing Agents: If over-reduction is an issue, consider using a milder reducing agent or optimizing the reaction conditions (lower temperature, shorter reaction time).

• pH Control: Carefully control the pH during the reaction and workup to minimize racemization.

• Orthogonal Protecting Groups: Choose protecting groups that can be removed under conditions that do not affect other parts of the molecule.

II. Troubleshooting Guide

This section provides a more detailed, scenario-based approach to troubleshooting common problems encountered during the synthesis of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Problem 1: Low Yield on Scale-Up

Scenario: You had a high-yielding reaction at the lab scale (1g), but upon scaling up to 100g, the yield has dropped significantly.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Inefficient Mixing	In larger reaction vessels, achieving uniform mixing can be challenging, leading to localized "hot spots" or areas of high concentration, which can promote side reactions.	Use an appropriate overhead stirrer with a suitable impeller design for the vessel size. Consider using a baffled flask to improve mixing efficiency.
Poor Heat Transfer	The surface-area-to-volume ratio decreases as the scale increases, making it more difficult to control the reaction temperature. Exotherms that were manageable on a small scale can become problematic.	Use a jacketed reactor with a temperature control unit. For highly exothermic reactions, consider a semi-batch process where one of the reagents is added slowly to control the rate of heat generation.
Changes in Reagent Addition Order/Rate	The rate of addition of reagents can be critical. A rapid addition that was acceptable on a small scale may lead to side reactions on a larger scale.	Control the addition rate of critical reagents using a syringe pump or an addition funnel.

Problem 2: Difficulty with Product Isolation and Purification

Scenario: The crude product is an oil that is difficult to crystallize, and column chromatography is not practical for a large-scale synthesis.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Residual Solvents	Trapped solvents can prevent the product from crystallizing.	Use a rotary evaporator under high vacuum and gentle heating to remove residual solvents. Co-evaporation with a solvent in which the product is soluble but the impurity is not can also be effective.
Impurities Inhibiting Crystallization	Even small amounts of impurities can sometimes inhibit crystallization.	Attempt to purify a small portion of the crude material by chromatography to obtain a seed crystal. Adding this seed crystal to the bulk of the crude material can induce crystallization.
Formation of a Salt	Amino alcohols can be purified by forming a salt with a suitable acid (e.g., HCl, oxalic acid), which is often a crystalline solid.[4]	Dissolve the crude amino alcohol in a suitable solvent and add a solution of the chosen acid. The resulting salt can then be isolated by filtration and, if necessary, recrystallized. The free base can be regenerated by treatment with a base.[4]

Problem 3: Inconsistent Enantiomeric Excess (ee) Between Batches

Scenario: You are running the same asymmetric reduction protocol, but the enantiomeric excess of the final product varies significantly from batch to batch.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Catalyst Deactivation	The chiral catalyst may be sensitive to air, moisture, or impurities in the reagents or solvents, leading to inconsistent performance.	Use freshly distilled/dried solvents and high-purity reagents. Handle the catalyst under an inert atmosphere (e.g., in a glovebox).
Variability in Starting Material Quality	The purity of the starting ketone can vary between batches, affecting the catalyst's performance.	Implement a quality control check for each new batch of starting material, including purity analysis (e.g., by NMR or HPLC).
Inconsistent Reaction Setup	Small variations in the reaction setup, such as the stirring rate or the rate of heating/cooling, can impact the outcome of a sensitive asymmetric reaction.	Develop a detailed and standardized operating procedure (SOP) for the reaction and ensure it is followed precisely for every batch.

III. Key Experimental Workflows

Asymmetric Transfer Hydrogenation of 2-Amino-2-(2-methoxyphenyl)acetophenone

This protocol provides a general procedure for the asymmetric transfer hydrogenation of the ketone precursor to the desired chiral amino alcohol.

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Detailed Steps:

• Reaction Setup:

  • To a clean, dry, and inerted reaction vessel, add 2-amino-2-(2-methoxyphenyl)acetophenone and a suitable solvent (e.g., isopropanol).

  • Add the chiral Ruthenium catalyst (e.g., RuCl2[(S)-BINAP][(S,S)-DPEN]) under a positive pressure of nitrogen or argon.

• Reaction:

  • Heat the reaction mixture to the optimized temperature (e.g., 50-80 °C).

  • If not already the solvent, add the hydrogen donor (e.g., a mixture of formic acid and triethylamine).

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and quench by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Extract the product into a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by crystallization or column chromatography to obtain the enantiomerically pure (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol.

Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

Accurate determination of the enantiomeric excess is crucial for assessing the success of the asymmetric synthesis.

Caption: Workflow for Chiral HPLC Analysis.

Detailed Steps:

• Sample Preparation: Prepare a dilute solution of the purified amino alcohol in the mobile phase.

• Column Selection: Choose a suitable chiral stationary phase (CSP) column. For amino alcohols, columns based on polysaccharide derivatives (e.g., cellulose or amylose) are often effective.

• Mobile Phase Optimization: The mobile phase typically consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The ratio of these solvents is optimized to achieve baseline separation of the two enantiomers.

• Injection and Analysis: Inject the sample onto the HPLC system and record the chromatogram.

• Calculation of ee: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula:

  • ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

IV. References

• BenchChem. (n.d.). Technical Support Center: Synthesis of Amino Alcohol Compounds. Retrieved from

• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from

• MDPI. (n.d.). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Retrieved from

• PMC. (n.d.). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. Retrieved from

• Benchchem. (n.d.). discovery and synthesis of chiral amino alcohols. Retrieved from

• JOCPR. (2016). A Reduction of Chiral Amino Acids Based on Current Method. Retrieved from

• Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jocpr.com [jocpr.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Characterization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol

Executive Summary

This guide provides a technical comparison of mass spectrometry (MS) methodologies for the characterization of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol (CAS: 108343-90-4). As a chiral amino alcohol intermediate used in the synthesis of complex pharmaceutical agents (e.g., lamellarin D analogues), its rigorous characterization requires distinguishing it from its (S)-enantiomer and regioisomers (3- or 4-methoxy variants).

This document compares three primary workflows:

• High-Resolution ESI-QTOF: For exact mass and elemental formula confirmation.

• Chiral LC-MS/MS: For enantiomeric excess (ee%) determination.

• EI-GC/MS (Derivatized): For structural fingerprinting and regioisomer differentiation.

Structural Context & Physicochemical Profile[1][2][3][4][5]

The analyte is a beta-amino alcohol featuring an ortho-substituted anisole ring. The proximity of the methoxy group to the chiral center (

) introduces steric and electronic effects that influence ionization and fragmentation.

Property	Data
Formula
Monoisotopic Mass	167.0946 Da
Chiral Center	C2 (R-configuration)
Key Functional Groups	Primary Amine, Primary Alcohol, Methoxy Ether
pKa (Predicted)	~9.2 (Amine), ~14.8 (Alcohol)

Comparative Analysis of MS Methodologies

The following table contrasts the performance of standard analytical approaches.

Table 1: Performance Matrix

Feature	Method A: Direct Infusion ESI-QTOF	Method B: Chiral LC-MS/MS (MRM)	Method C: EI-GC/MS (TMS-Derivatized)
Primary Utility	Exact Mass & Formula Confirmation	Enantiomeric Purity (R vs. S)	Structural Fingerprinting
Sample Prep	Dilute & Shoot (MeOH/Formic Acid)	Minimal (Filter)	Complex (Silylation required)
Ionization	Soft (Protonation )	Soft (Protonation )	Hard (Radical Cation )
Chiral Selectivity	None (Blind to stereochemistry)	High (Requires Crownpak/Chiralpak column)	None (Unless chiral derivatization used)
Limit of Detection	< 1 ng/mL	< 0.5 ng/mL	~10 ng/mL
Throughput	High (1 min/sample)	Medium (15-20 min/sample)	Low (30+ min/sample)

Detailed Experimental Protocols

Protocol A: High-Resolution ESI-QTOF (Formula Confirmation)

Best for: Incoming raw material identity testing.

Rationale: The basic amine facilitates easy protonation in positive mode. ESI is "soft," preserving the molecular ion which is often absent in EI.

• Solvent: 50:50 Methanol:Water + 0.1% Formic Acid.

  • Why: Methanol aids desolvation; formic acid ensures the amine is protonated (

    ).

• Source Parameters:

  • Capillary Voltage: 3.5 kV.

  • Gas Temp: 300°C.

  • Fragmentor: 100 V (Keep low to prevent in-source water loss).

• Expected Signals:

  • : m/z 168.1019 (Base Peak).
  • : m/z 190.0838 (Adduct).
  • : m/z 335.1965 (Dimer common in ESI).

Protocol B: Chiral LC-MS/MS (Enantiomeric Purity)

Best for: Determining if the (R)-isomer is contaminated with the (S)-isomer.

Rationale: Mass spectrometry is chiral-blind. Separation must occur before the source using a chiral stationary phase.

• Column: Crownpak CR-I(+) (Crown ether based) or Chiralpak IG.

  • Mechanism:[1][2] The crown ether complexes with the protonated primary amine.

• Mobile Phase: 90% Acetonitrile / 10% Water / 0.1% TFA.

  • Note: Acidic pH is critical to keep the amine charged for crown ether binding.

• MS Detection (MRM Mode):

  • Precursor: 168.1 (

    ).

  • Quantifier Transition: 168.1

    137.1 (Loss of ).

  • Qualifier Transition: 168.1

    120.1 (Loss of + ).

Fragmentation Mechanism (MS/MS & EI)

Understanding the fragmentation is vital for distinguishing this molecule from its regioisomers (e.g., 4-methoxyphenyl isomer).

Mechanism Description

• Alpha-Cleavage (Dominant): The bond between the chiral center (C2) and the hydroxymethyl group (C1) is weak. Cleavage yields a resonance-stabilized iminium ion.

• Methoxy Influence: The ortho-methoxy group stabilizes the resulting benzyl cation via resonance, distinct from the meta isomer where this resonance is less effective.

• Neutral Losses:

  • Loss of Formaldehyde (

    , 30 Da) or Methanol ( , 32 Da) depending on rearrangement.

  • Loss of Ammonia (

    , 17 Da).

Visualization: Fragmentation Pathway

The following diagram illustrates the ESI-MS/MS fragmentation logic.

Figure 1: Proposed ESI-MS/MS fragmentation pathway for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol. The loss of the hydroxymethyl group is the diagnostic transition.

Analytical Workflow Diagram

This flowchart guides the decision-making process for characterizing this specific intermediate.

Figure 2: Decision matrix for selecting the appropriate mass spectrometry workflow based on analytical requirements.

References

• NIST Mass Spectrometry Data Center. (2023). Mass spectrum of 2-(4-Methoxyphenyl)ethanol (Analogous fragmentation patterns). NIST Chemistry WebBook, SRD 69. [Link]

• Ilisz, I., et al. (2012). Chiral separation of amino acids and amino alcohols by LC-MS. Journal of Chromatography A.

• Snyder, L. R., et al. (2011). Introduction to Modern Liquid Chromatography. Wiley-Interscience. (Reference for Crownpak column mechanisms under acidic conditions).
• McLafferty, F. W. (1993). Interpretation of Mass Spectra. University Science Books. (Source for alpha-cleavage mechanisms in amino alcohols).

Sources

• 1. scribd.com [scribd.com]
• 2. youtube.com [youtube.com]

Comparative Guide: (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol vs. Phenylglycinol

This guide provides a technical comparison between (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol and the industry-standard Phenylglycinol . It is designed for researchers requiring precise control over steric and electronic environments in asymmetric synthesis and drug design.

Executive Summary: The Specialist vs. The Workhorse

In chiral chemistry, Phenylglycinol is the "workhorse" auxiliary—widely available, inexpensive, and effective for general steric differentiation. However, when standard protocols fail to achieve high diastereomeric excess (de) or when specific solubility profiles are required for resolution, (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol serves as the "specialist."

The introduction of the ortho-methoxy group is not merely a structural decoration; it fundamentally alters the molecule's coordination geometry (potential for tridentate binding) and conformational rigidity (via the ortho-effect), making it a critical alternative for challenging asymmetric transformations.

Structural & Electronic Analysis

The core difference lies in the ortho-substitution on the phenyl ring. This modification impacts three key parameters: steric bulk, Lewis basicity, and crystal lattice energy.

Feature	Phenylglycinol	(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol	Impact on Performance
Steric Environment	Moderate (Free rotation of Ph ring)	High (Restricted rotation)	The o-OMe group creates a "steric lock," reducing conformational freedom in transition states.
Coordination Mode	Bidentate (N, O)	Potential Tridentate (O, N, O)	The methoxy oxygen can act as a hemilabile ligand for hard metals (Ti, Mg, Al), creating a more rigid chiral pocket.
Electronic Nature	Neutral Phenyl Ring	Electron-Rich Phenyl Ring	The electron-donating -OMe group increases the nucleophilicity of the amine and electron density of the aromatic system.
Solubility (LogP)	~0.6 (More Hydrophilic)	~0.9 (More Lipophilic)	Altered solubility profile is critical when screening for resolving agents (salt crystallization).

The "Ortho-Effect" Visualization

The following diagram illustrates how the ortho-methoxy group alters the coordination sphere compared to the unsubstituted phenylglycinol.

Caption: Comparison of coordination modes. The o-OMe group (right) can provide a third point of contact, increasing rigidity.

Applications in Asymmetric Synthesis

A. Chiral Resolution Agents

One of the most practical applications of the 2-methoxyphenyl derivative is in the optical resolution of racemic acids .

• Problem: Phenylglycinol salts of certain chiral acids often fail to crystallize or form oils due to high solubility or poor packing.

• Solution: The ortho-methoxy group disrupts the crystal packing lattice. If the phenylglycinol salt is an oil, the 2-methoxyphenylglycinol salt is frequently a solid. This "solubility switch" allows for the successful separation of enantiomers that are otherwise difficult to resolve.

B. Chiral Auxiliaries (Oxazolines & Imines)

In the synthesis of oxazoline ligands (used in Henry reactions, cyclopropanations):

• Phenylglycinol-derived oxazolines are standard but may suffer from low selectivity if the substrate is small.

• 2-Methoxyphenyl-derived oxazolines provide a "wall" of steric hindrance near the nitrogen. This is particularly effective in Grignard additions to imines , where the ortho-substituent prevents attack from the shielded face, significantly boosting ee values.

Experimental Protocols

Protocol A: Synthesis via Strecker Reaction (General Route)

This protocol is adaptable for both molecules, using the corresponding aldehyde.

Reagents:

• Start: 2-Methoxybenzaldehyde (for the specialist) or Benzaldehyde (for the standard).

• Reagents: KCN (or TMSCN), NH₄Cl, NH₃ (aq), LAH (Lithium Aluminum Hydride).

Workflow:

• Aminonitrile Formation: Dissolve aldehyde (1.0 eq) in MeOH/H₂O. Add NH₄Cl (1.1 eq) and KCN (1.1 eq). Stir at RT for 24h.[1]

  • Critical Step: Ensure complete conversion to the aminonitrile.

• Hydrolysis: Treat the aminonitrile with 6M HCl under reflux to yield the phenylglycine analog (Amino Acid).

• Reduction: Suspend the amino acid (or its ester) in dry THF. Slowly add LAH (2.5 eq) at 0°C. Reflux for 4h.

• Workup: Fieser workup (H₂O, 15% NaOH, H₂O). Filter, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from EtOAc/Hexanes.

Protocol B: Industrial Route (Friedel-Crafts/Hexamine)

For large-scale preparation of the methoxy-derivative (avoiding cyanide), the following route is preferred:

Caption: Industrial synthesis pathway avoiding cyanide, suitable for scale-up of the methoxy derivative.

Strategic Selection Guide

Use the table below to determine which auxiliary fits your experimental needs.

Scenario	Recommended Reagent	Reasoning
General Screening	Phenylglycinol	Low cost ($1/g range), widely available, sufficient for bulky substrates.
Difficult Resolutions	2-Methoxy Derivative	Different crystal lattice properties often induce crystallization where phenylglycinol forms oils.
Ti/Zn Catalysis	2-Methoxy Derivative	Potential for tridentate coordination increases catalyst rigidity and ee%.
High-Throughput	Phenylglycinol	Ease of removal (standard acidic hydrolysis conditions are well established).
Drug Intermediates	2-Methoxy Derivative	Specific scaffold for bioactive molecules like Midodrine or Elacestrant analogs.

References

• Sigma-Aldrich. (R)-(-)-2-Phenylglycinol Product Specification & Physical Properties.[2]Link

• BenchChem. Application Notes and Protocols for (2-Amino-4-methoxyphenyl)methanol in Pharmaceutical Synthesis. (Analogous chemistry for ortho-isomer). Link

• Google Patents. US7094928B2: Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide.[3] (Details the Hexamine/Bromoketone route). Link

• PubChem. 2-Amino-2-(2-methoxyphenyl)ethanol Hydrochloride - Compound Summary.Link

• CymitQuimica. Commercial availability and CAS data for (R)-2-amino-2-(2-methoxyphenyl)ethan-1-ol.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 98%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 3. US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Validating the Chemical and Enantiomeric Purity of (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol via GC-MS

Executive Summary

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a critical chiral building block in modern pharmaceutical synthesis. Its absolute configuration and chemical purity are paramount, directly influencing the stereochemistry, efficacy, and safety profile of the resulting active pharmaceutical ingredients (APIs). This guide provides a comprehensive framework for the validation of its chemical and enantiomeric purity using Gas Chromatography-Mass Spectrometry (GC-MS). We delve into the causality behind methodological choices, from sample derivatization to instrument parameters, establishing a self-validating protocol. Furthermore, this guide objectively compares the GC-MS technique with alternative analytical methods such as High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, offering data-driven insights to guide researchers and quality control professionals in selecting the optimal analytical strategy.

Introduction: The Analytical Imperative for a Key Chiral Synthon

(R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol is a valued intermediate, notably used in the synthesis of various therapeutic agents.[1] The presence of two vicinal stereocenters and reactive amino and hydroxyl groups necessitates stringent analytical control. Impurities may include the (S)-enantiomer, positional isomers, starting material residues, and by-products from the synthetic route. Even trace levels of the unwanted enantiomer can lead to significant differences in pharmacological activity or toxicity. Therefore, a robust, selective, and sensitive analytical method is not merely a quality control checkpoint but a cornerstone of drug safety and efficacy.

The primary analytical challenge lies in simultaneously separating and quantifying the target (R)-enantiomer from its (S)-counterpart and other structurally similar chemical impurities. The inherent polarity and low volatility of this amino alcohol make direct GC analysis problematic, necessitating a crucial chemical derivatization step to enhance its amenability to gas-phase analysis.[2]

Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely adopted technique for this application due to its exceptional combination of high-resolution chromatographic separation and definitive mass-based identification.[3][4]

Principle of Separation & Detection

The methodology hinges on rendering the analyte volatile through derivatization, followed by separation on a chiral capillary column. The GC column's stationary phase contains a chiral selector that interacts diastereomerically with the derivatized enantiomers, leading to different retention times. The eluting compounds are then ionized (typically via Electron Ionization, EI), fragmented, and detected by the mass spectrometer. The resulting mass spectrum provides a unique "fingerprint" for structural confirmation, while the chromatographic peak area allows for precise quantification.

Method Development & Optimization: A Causality-Driven Approach

A successful GC-MS method is not a matter of chance but of deliberate, science-driven choices.

2.2.1. Sample Preparation: The Critical Derivatization Step

• Why Derivatize? Direct injection of the amino alcohol would result in poor peak shape, strong adsorption to the column, and thermal decomposition due to the polar -NH2 and -OH groups.[2] Derivatization masks these active hydrogens, increasing volatility and thermal stability.[5]

• Choice of Reagent: Acylation reagents are highly effective. Trifluoroacetic anhydride (TFAA) or heptafluorobutyryl chloroformate (HFBCF) are superior choices.[6][7] They react with both the amine and alcohol groups to form stable, volatile esters and amides. The fluorine atoms introduce electronegativity, which can enhance detection sensitivity with an electron capture detector (ECD), though for MS, their primary role is conferring volatility and producing characteristic fragmentation patterns.

• Causality: We select HFBCF for this protocol. Its reaction is rapid and quantitative under mild conditions. The resulting heptafluorobutyryl derivative has excellent volatility and chromatographic properties, and the high mass of the derivatizing group shifts the molecular ion to a region of the mass spectrum with less background noise, improving the signal-to-noise ratio.

2.2.2. Column Selection: The Heart of Chiral Separation

• Rationale: A chiral stationary phase is non-negotiable for enantiomeric separation. Cyclodextrin-based columns, such as those modified with permethylated beta-cyclodextrin (e.g., Chirasil-Dex), are highly effective for separating derivatized amino alcohol enantiomers. The chiral cavities of the cyclodextrin create diastereomeric complexes with the enantiomers, leading to differential retention.

2.2.3. GC-MS Parameters: Fine-Tuning for Optimal Performance

• Inlet: A split/splitless inlet is used in split mode (e.g., 50:1 ratio) to prevent column overloading and ensure sharp peaks, which is crucial for resolving closely eluting enantiomers.

• Oven Program: A temperature gradient is essential. Starting at a low temperature allows for efficient trapping of the derivatized analyte at the head of the column. A controlled ramp (e.g., 10°C/min) then elutes compounds based on their boiling points and interaction with the stationary phase.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV is the standard for generating reproducible fragmentation patterns for library matching and structural confirmation. The MS is operated in Scan mode during method development to identify all impurities and in Selected Ion Monitoring (SIM) mode for quantitative analysis to maximize sensitivity and selectivity.[8][9]

Detailed Experimental Protocol: GC-MS Analysis

• Standard & Sample Preparation:

  • Accurately weigh ~10 mg of the (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol sample into a vial.

  • Dissolve in 1 mL of anhydrous acetonitrile.

  • Add 100 µL of anhydrous pyridine (acts as a catalyst and acid scavenger).

  • Add 150 µL of heptafluorobutyl chloroformate (HFBCF) dropwise while vortexing.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Cool to room temperature. The sample is now ready for injection.

• GC-MS Instrumentation & Conditions:

  • GC System: Agilent 8890 GC (or equivalent).

  • MS System: Agilent 5977B MSD (or equivalent).

  • Column: Chirasil-Dex CB (25 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Inlet Temp: 250°C.

  • Injection Volume: 1 µL, Split ratio 50:1.

  • Oven Program: 100°C hold for 2 min, ramp at 10°C/min to 240°C, hold for 5 min.

  • MS Transfer Line: 280°C.

  • Ion Source Temp: 230°C.

  • Quadrupole Temp: 150°C.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode:

    • Full Scan: 45-550 m/z for qualitative analysis and impurity identification.

    • SIM Mode (for quantitation): Monitor characteristic ions for the derivatized analyte (predicted m/z values would be determined from the full scan data, likely including the molecular ion and major fragments).

Data Analysis & Interpretation

• Identification: The primary peak for the derivatized (R)-enantiomer is identified by its retention time and by matching its mass spectrum against a reference standard.

• Enantiomeric Purity: The (S)-enantiomer, if present, will appear as a separate, closely eluting peak. The enantiomeric excess (% ee) is calculated using the peak areas (A) of the R and S enantiomers: % ee = [(A_R - A_S) / (A_R + A_S)] * 100

• Chemical Purity: Other peaks in the chromatogram represent chemical impurities. Their identities can be tentatively assigned by library searching (e.g., NIST database) and confirmed with standards if available. Purity is typically calculated by area percent normalization, assuming all components have a similar response factor.

Comparative Analysis: GC-MS vs. Alternative Techniques

The choice of analytical technique is dictated by the specific requirements of the analysis, such as throughput, regulatory context, and the need for orthogonal verification.

Parameter	GC-MS	Chiral HPLC-UV	Chiral SFC-UV/MS	Quantitative NMR (qNMR)
Principle	Volatility-based separation	Polarity-based liquid separation	Supercritical fluid separation	Nuclear spin resonance
Selectivity	Excellent for enantiomers	Excellent for enantiomers	Excellent, often superior to HPLC[10]	Excellent for structure, moderate for impurities
Sensitivity	Very High (ppb-ppt in SIM)	High (ppm)	Very High	Low (requires >1% for reliable quant)
Sample Prep	Derivatization required	Minimal (dissolve & inject)	Minimal (dissolve & inject)	Precise weighing, internal standard required[11][12]
Analysis Time	Moderate (15-30 min)	Moderate (10-40 min)	Fastest (2-10 min) [13]	Slow (requires setup & long acquisition)
Solvent Use	Low	High	Very Low ("Green" technique) [13]	Moderate (deuterated solvents)
Quantitation	Excellent (with IS)	Excellent	Excellent	Primary method (absolute quant) [14][15]
Structural Info	Excellent (MS fragmentation)	None (UV only)	Good (with MS detector)	Unparalleled (definitive structure)

Key Insights:

• Chiral HPLC: A robust and common alternative. It avoids derivatization but uses larger volumes of potentially hazardous organic solvents.

• Chiral SFC: A powerful "green" alternative that offers the fastest separation times and reduced solvent consumption.[13][] Its resolving power for chiral compounds is often superior to HPLC.[10][17]

• Quantitative NMR (qNMR): A unique, non-destructive technique that can determine purity without a specific reference standard for the analyte itself (using an internal standard of known purity).[11][15][18] It provides absolute quantification but lacks the sensitivity for trace impurity analysis.[14]

Ensuring Trustworthiness: A Self-Validating Protocol

To ensure the integrity of the results, the GC-MS method must be validated according to international guidelines such as ICH Q2(R1).[19][20][21]

• System Suitability: Before any analysis, a standard containing both enantiomers is injected to verify the system's performance. Key parameters like resolution between enantiomers (>1.5), peak symmetry, and theoretical plates are monitored.

• Specificity: The method's ability to unequivocally assess the analyte in the presence of expected impurities (e.g., the (S)-enantiomer, starting materials) is demonstrated by spiking experiments.

• Linearity & Range: A series of standards are analyzed to prove the detector response is proportional to the analyte concentration over a specified range (e.g., 0.05% to 120% of the expected concentration).

• Accuracy & Precision: Accuracy is determined by recovery studies on spiked samples. Precision (repeatability and intermediate precision) is assessed by the relative standard deviation (RSD) of multiple measurements.

• LOD & LOQ: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) for the (S)-enantiomer and other key impurities are established to define the method's sensitivity.

Visualizing the Workflow and Logic

GC-MS Validation Workflow

Caption: Workflow for GC-MS purity validation.

Decision Logic for Analytical Method Selection

Caption: Decision tree for selecting an analytical method.

Conclusion & Recommendations

The validation of chemical and enantiomeric purity for (R)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol by GC-MS is a highly reliable, sensitive, and specific method. The critical step of derivatization with an agent like HFBCF, coupled with separation on a chiral cyclodextrin-based column, provides a robust platform for quality control.

Recommendations:

• For Routine QC: Chiral SFC is emerging as a superior alternative to both GC and HPLC due to its speed and low solvent consumption, making it ideal for high-throughput environments.

• For Impurity Identification: GC-MS remains the gold standard due to the structural information provided by mass spectrometry, which is crucial for identifying unknown impurities.

• For Reference Standard Certification: qNMR should be employed as an orthogonal technique to provide an absolute purity value, which can then be used to qualify the reference standards used in other chromatographic methods.

By integrating these advanced analytical techniques and adhering to rigorous validation principles, researchers and drug development professionals can ensure the quality and safety of this vital pharmaceutical intermediate.

References

• Emery Pharma (2024). A Guide to Quantitative NMR (qNMR). 11

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. 14

• Patsnap Eureka (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. 18

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. 15

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. 19

• Waters Corporation. Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. 17

• BenchChem (2025). Application Notes and Protocols for (S)-NIFE Derivatization of Amino Alcohols for GC-MS Analysis. 22

• U.S. Food and Drug Administration (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. 23

• Perpusnas (2025). ICH Q2 R1: Mastering Analytical Method Validation.

• ICH (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). 21

• Reading Scientific Services Ltd (RSSL). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. 12

• ResolveMass Laboratories Inc. (2025). GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. 3

• ICH (2022). Q2(R2) Guideline on Validation of Analytical Procedures. 24

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS. 5

• Singh, S., & Kumar, N. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. 4

• Raja, K. D., et al. (2020). DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. International Journal of Pharmaceutical Sciences and Research. 25

• Shimadzu (n.d.). Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS. 8

• Shimadzu (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. 9

• BOC Sciences (n.d.). Enantiomeric Purification (HPLC/SFC).

• Regis Technologies (2023). Supercritical Fluid Chromatography: A Greener, Cheaper, and Faster Alternative in Normal Phase Chromatography. 13

• Slideshare (n.d.). Comparison of sfc, gc and hplc. 26

• Teledyne LABS (n.d.). HPLC or SFC? Which One Should I Choose?. 10

• Opekar, S., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. PubMed. 6

• Springer Nature Experiments (n.d.). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. 7

• Sigma-Aldrich (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS. 2

• CymitQuimica (n.d.). 2-AMINO-2-(2-METHOXYPHENYL)ETHAN-1-OL HYDROCHLORIDE. 27

• ChemScene (n.d.). 1213512-19-6 | (R)-2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol. 28

• Science World Journal (n.d.). GAS CHROMATOGRAPHIC AND MASS SPECTROMETRIC DETERMINATION OF SOME BIOCHEMICAL COMPONENTS FROM CROSSOPTERYX FEBRIFUGA POWERED EXTR. 29

• ChemicalBook (2025). 2-AMINO-2-(2-METHOXYPHENYL)ETHAN-1-OL | 108343-90-4. 1

• BenchChem (n.d.). A Comparative Guide to the Analytical Characterization of 2-Methoxy-2-(4-hydroxyphenyl)ethanol. 30

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Safety & Regulatory Compliance

Navigating the Safe Handling of (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous handling of specialized chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential safety and logistical information for the handling of (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, a chiral amino alcohol utilized in synthetic chemistry. In the absence of a specific Safety Data Sheet (SDS) for the free base form of this compound, this document draws upon the available safety data for the closely related (r,s)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol hydrochloride[1]. It is crucial to recognize that while the hydrochloride salt provides a strong basis for hazard assessment, the free base may exhibit differing toxicological and reactivity profiles. Therefore, the following recommendations should be considered a baseline for safe practice, with the understanding that a cautious and proactive approach to safety is always warranted.

Hazard Identification and GHS Classification

Understanding the potential hazards is the cornerstone of safe laboratory practice. Based on the data for the hydrochloride salt, a comprehensive hazard assessment is summarized below.

Hazard Category	GHS Classification	Signal Word	Hazard Statement
Acute Toxicity, Oral	Not Classified	Warning	May be harmful if swallowed
Skin Corrosion/Irritation	Category 2	Warning	Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	Warning	Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory tract irritation)	Warning	May cause respiratory irritation

GHS Pictograms:

The "Exclamation Mark" pictogram indicates that the substance may cause skin and eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and consistent use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol. The rationale behind each piece of equipment is to create a barrier between you and the potential hazards of the chemical.

• Eye and Face Protection: Chemical safety goggles are mandatory. The potential for this compound to cause serious eye irritation necessitates a complete seal around the eyes to protect against splashes or airborne particles. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.

• Skin Protection:

  • Gloves: Chemically resistant gloves, such as nitrile, are required. It is crucial to inspect gloves for any signs of degradation or perforation before each use. Given that skin irritation is a known hazard, immediate removal and replacement of contaminated gloves is essential.

  • Laboratory Coat: A flame-resistant lab coat that fits properly and is fully buttoned is necessary to protect against skin contact and to prevent contamination of personal clothing.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of any dusts or aerosols. If a fume hood is not available or if there is a potential for exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol will significantly mitigate risks. The following workflow is designed to ensure a safe and controlled environment.

Safe Handling Workflow

Protocol:

• Preparation:

  • Before entering the laboratory, ensure you are wearing the appropriate personal protective equipment as outlined in the section above.

  • Verify that the chemical fume hood is functioning correctly, with the sash at the appropriate height.

  • Assemble all necessary glassware, spatulas, and other equipment within the fume hood to minimize movement in and out of the containment area.

• Handling:

  • All weighing and transfer of the solid compound should be performed within the fume hood to prevent the release of dust into the laboratory environment.

  • Use non-sparking tools to handle the material, especially if solvents are present.

  • When not in use, ensure the container is tightly sealed to prevent exposure to air and moisture.

• Cleanup:

  • Upon completion of the work, thoroughly decontaminate the work surface with an appropriate solvent and then soap and water.

  • All disposable materials that have come into contact with the chemical, including gloves and weighing paper, should be placed in a clearly labeled hazardous waste container.

Disposal Plan: Responsible Stewardship

The proper disposal of (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol and its associated waste is a critical component of laboratory safety and environmental responsibility.

• Chemical Waste: Unused or waste (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol should be collected in a designated, labeled hazardous waste container. The container should be kept closed and stored in a secondary containment vessel in a well-ventilated area, away from incompatible materials.

• Contaminated Materials: All disposable items, such as gloves, weighing paper, and pipette tips that have been in contact with the chemical are considered contaminated and must be disposed of as hazardous waste.

• Regulatory Compliance: Disposal of this chemical waste must be carried out in strict accordance with all local, state, and federal regulations. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management and disposal procedures. Do not dispose of this chemical down the drain or in the regular trash.

By adhering to these guidelines, researchers can confidently and safely handle (r)-2-Amino-2-(2-methoxyphenyl)ethan-1-ol, ensuring a secure laboratory environment and the integrity of their scientific pursuits.

References

Sources

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